FR122047

Core Science & Biosynthesis

The Core Mechanism of FR122047: A Technical Guide to a Selective COX-1 Inhibitor

For Researchers, Scientists, and Drug Development Professionals

Abstract

FR122047 is a potent and highly selective, cell-permeable trisubstituted thiazole (B1198619) compound that functions as an inhibitor of cyclooxygenase-1 (COX-1). With a selectivity for COX-1 that is approximately 2,300 times greater than for cyclooxygenase-2 (COX-2), FR122047 serves as a critical tool for investigating the specific physiological and pathophysiological roles of COX-1. Its mechanism of action is centered on the direct inhibition of the COX-1 enzyme, thereby blocking the conversion of arachidonic acid into prostaglandins (B1171923) and thromboxanes. This targeted inhibition underlies its demonstrated analgesic, anti-inflammatory, and anti-platelet properties in various preclinical models.[1] This document provides a comprehensive overview of the mechanism of action of FR122047, detailing its inhibitory activity, the experimental protocols used for its characterization, and its effects within relevant biological pathways.

Core Mechanism of Action: Selective COX-1 Inhibition

The primary mechanism of action of FR122047 is its highly selective inhibition of the cyclooxygenase-1 (COX-1) enzyme. COX enzymes are responsible for the first committed step in the synthesis of prostanoids—a class of lipid mediators that includes prostaglandins and thromboxanes.[1] There are two main isoforms:

• COX-1: A constitutively expressed enzyme involved in homeostatic functions, such as protecting the gastric mucosa, maintaining renal blood flow, and mediating platelet aggregation.

• COX-2: An inducible enzyme, the expression of which is upregulated by inflammatory stimuli, leading to the production of prostaglandins that mediate pain and inflammation.

FR122047 acts by binding to the COX-1 enzyme, preventing its substrate, arachidonic acid, from accessing the active site. This blockade halts the synthesis of key downstream products derived from the COX-1 pathway, most notably Thromboxane (B8750289) A2 (TXA2) in platelets and prostaglandins like PGE2 in other tissues.[1][2] The compound shows markedly lower affinity for the COX-2 isoform, allowing it to be used as a specific pharmacological tool to dissect the distinct contributions of COX-1 in complex biological processes.[1] While one source describes the inhibition as potentially irreversible, detailed kinetic studies characterizing the precise nature of the binding (e.g., competitive, non-competitive, or time-dependent) are not extensively detailed in publicly available literature.

Signaling Pathway: Prostanoid Synthesis and Point of Inhibition

The following diagram illustrates the arachidonic acid cascade and the specific point of intervention by FR122047.

Caption: FR122047 selectively inhibits COX-1, blocking prostanoid synthesis.

Quantitative Data: In Vitro and In Vivo Potency

The potency and selectivity of FR122047 have been quantified across various assays. The data consistently demonstrate its high affinity for COX-1 and significantly lower affinity for COX-2.

Table 1: In Vitro Enzyme Inhibition Data

Target Enzyme	Assay Type	IC₅₀ Value	Reference(s)
Human Recombinant COX-1	Prostaglandin E₂ Formation	28 nM
Human Recombinant COX-2	Prostaglandin E₂ Formation	65 µM
IC₅₀ (Half-maximal inhibitory concentration) is the concentration of a drug that is required for 50% inhibition in vitro.

Table 2: Ex Vivo and In Vivo Efficacy Data (Rat Models)

Effect Measured	Animal Model	ED₅₀ Value	Reference(s)
Inhibition of TXB₂ Production (COX-1 activity)	Ex Vivo Whole Blood Assay	0.059 mg/kg	[1][2]
Anti-inflammatory Effect (Paw Edema)	Collagen-Induced Arthritis (CIA)	0.56 mg/kg	[1][2]
Suppression of PGE₂ Levels in Paw	Collagen-Induced Arthritis (CIA)	0.24 mg/kg	[1][2]
Suppression of TXB₂ Levels in Paw	Collagen-Induced Arthritis (CIA)	0.13 mg/kg	[1][2]
ED₅₀ (Median effective dose) is the dose that produces a quantal effect in 50% of the population that takes it.

Experimental Protocols

The characterization of FR122047 relies on established assays for measuring COX activity. The following are detailed descriptions of the key methodologies cited in the literature.

In Vitro Assay: Recombinant Human COX Enzyme Activity

This assay directly measures the ability of a compound to inhibit the enzymatic activity of purified COX-1 and COX-2.

• Enzyme Source: Purified recombinant human COX-1 and COX-2 enzymes expressed in a suitable system (e.g., baculovirus-infected insect cells).

• Reaction Buffer: Typically Tris-HCl buffer (e.g., 100 mM, pH 8.0) containing necessary co-factors such as hematin (B1673048) and epinephrine.

• Procedure:

  • The test compound (FR122047) at various concentrations is pre-incubated with the COX-1 or COX-2 enzyme in the reaction buffer for a defined period (e.g., 10-15 minutes) at a controlled temperature (e.g., 37°C).

  • The enzymatic reaction is initiated by adding the substrate, arachidonic acid (e.g., 10 µM final concentration).

  • The reaction is allowed to proceed for a short duration (e.g., 2 minutes) and is then terminated by adding a stop solution, often an acid like HCl.

  • The amount of Prostaglandin E₂ (PGE₂) produced is quantified using a validated method, such as an Enzyme Immunoassay (EIA) or Radioimmunoassay (RIA).

  • IC₅₀ values are calculated by plotting the percentage of inhibition against the logarithm of the inhibitor concentration and fitting the data to a sigmoidal dose-response curve.

Ex Vivo Whole Blood Assay (Rat)

This assay assesses the functional inhibition of COX-1 and COX-2 in a more physiologically relevant matrix after in vivo drug administration.

• Animal Dosing: Male Lewis rats are orally administered FR122047 or a vehicle control.

• Blood Collection: At a specified time post-dosing (e.g., 1-2 hours), blood is collected via cardiac puncture into separate tubes for COX-1 and COX-2 analysis.

• COX-1 Activity (Thromboxane B₂ Synthesis):

  • Blood is collected into tubes without anticoagulant and allowed to clot at 37°C for 60 minutes. This process triggers platelet activation and robust COX-1-dependent synthesis of Thromboxane A₂, which is rapidly hydrolyzed to its stable metabolite, Thromboxane B₂ (TXB₂).

  • Serum is separated by centrifugation.

  • TXB₂ levels in the serum are measured by EIA, reflecting COX-1 activity.

• COX-2 Activity (Prostaglandin E₂ Synthesis):

  • Blood is collected into tubes containing an anticoagulant (e.g., heparin).

  • Lipopolysaccharide (LPS), a potent inducer of COX-2, is added to the whole blood, which is then incubated at 37°C for 24 hours.

  • Plasma is separated by centrifugation.

  • PGE₂ levels in the plasma are measured by EIA, reflecting LPS-induced COX-2 activity.

• Data Analysis: The ED₅₀ is calculated as the dose of FR122047 required to inhibit TXB₂ (for COX-1) or PGE₂ (for COX-2) production by 50% compared to vehicle-treated animals.

Workflow Diagram: Ex Vivo Whole Blood Assay

Caption: Workflow for determining COX-1 and COX-2 activity ex vivo.

Clinical Development Status

A review of public clinical trial registries (e.g., ClinicalTrials.gov) does not show any registered clinical trials for FR122047. This suggests that the compound has been used primarily as a preclinical research tool to elucidate the role of COX-1 and has not advanced into human clinical development under this designation.

Conclusion

FR122047 is a well-characterized, potent, and exceptionally selective COX-1 inhibitor. Its mechanism of action—the targeted blockade of prostaglandin and thromboxane synthesis via the COX-1 isoform—is supported by robust in vitro and in vivo data. The clear distinction in its inhibitory profile against COX-1 versus COX-2 makes it an invaluable pharmacological agent for researchers investigating the specific contributions of COX-1 to health and disease, from inflammation and pain to platelet biology and gastrointestinal homeostasis.

References

• 1. Differential effect of FR122047, a selective cyclo-oxygenase-1 inhibitor, in rat chronic models of arthritis - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Differential effect of FR122047, a selective cyclo-oxygenase-1 inhibitor, in rat chronic models of arthritis - PubMed [pubmed.ncbi.nlm.nih.gov]

FR122047: A Selective Cyclooxygenase-1 Inhibitor Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

FR122047 is a potent and highly selective inhibitor of cyclooxygenase-1 (COX-1), a key enzyme in the prostanoid biosynthesis pathway. This technical guide provides an in-depth overview of FR122047, consolidating key quantitative data, detailed experimental protocols, and visual representations of its mechanism of action and experimental evaluation. As a valuable research tool, FR122047 allows for the specific investigation of COX-1's role in various physiological and pathological processes, distinguishing its functions from those of the inducible COX-2 isoform. This document is intended to serve as a comprehensive resource for researchers in pharmacology, drug discovery, and related fields who are investigating the therapeutic potential and biological implications of selective COX-1 inhibition.

Introduction

Cyclooxygenase (COX), also known as prostaglandin-endoperoxide synthase (PTGS), is the enzyme responsible for the conversion of arachidonic acid to prostaglandins (B1171923) and other prostanoids. Two main isoforms, COX-1 and COX-2, have been identified. COX-1 is constitutively expressed in most tissues and is involved in physiological functions such as platelet aggregation, gastric cytoprotection, and renal homeostasis. In contrast, COX-2 is an inducible enzyme, upregulated by inflammatory stimuli, and is a primary target for traditional non-steroidal anti-inflammatory drugs (NSAIDs) and selective COX-2 inhibitors (coxibs).

The development of selective inhibitors for each COX isoform has been crucial in elucidating their distinct biological roles. FR122047, a trisubstituted thiazole (B1198619) derivative, has emerged as a highly selective inhibitor of COX-1, exhibiting significantly greater potency for COX-1 over COX-2. This selectivity makes FR122047 an invaluable pharmacological tool for dissecting the specific contributions of COX-1 to inflammation, pain, and thrombosis, without the confounding effects of COX-2 inhibition. This guide will delve into the technical details of FR122047, providing a foundational resource for its application in preclinical research.

Chemical and Physical Properties

FR122047 is chemically known as 1-[(4,5-bis(4-methoxyphenyl)-2-thiazoyl)carbonyl]-4-methylpiperazine hydrochloride.[1][2] Its structure and key properties are summarized below.

Property	Value	Reference
IUPAC Name	(4,5-bis(4-methoxyphenyl)thiazol-2-yl)(4-methylpiperazin-1-yl)methanone hydrochloride	[3]
Synonyms	FR-122047 HCl, FR 122047	[3]
CAS Number	130717-51-0	[4]
Molecular Formula	C23H25N3O3S · xHCl	[4]
Molecular Weight	423.53 (free base)	[4]
Appearance	Solid powder	[3]

Mechanism of Action

FR122047 exerts its pharmacological effects through the selective inhibition of the COX-1 enzyme. By binding to the active site of COX-1, it prevents the conversion of arachidonic acid into prostaglandin (B15479496) H2 (PGH2), the precursor for various prostanoids, including prostaglandins (e.g., PGE2) and thromboxanes (e.g., TXB2). The reduction in these pro-inflammatory and pro-thrombotic mediators underlies its observed anti-inflammatory, analgesic, and anti-platelet effects.

Mechanism of FR122047 Action.

Quantitative Data on COX-1 Selectivity and In Vivo Efficacy

The hallmark of FR122047 is its remarkable selectivity for COX-1 over COX-2. This has been quantified in various in vitro and ex vivo assays. Furthermore, its efficacy has been demonstrated in preclinical in vivo models.

Table 4.1: In Vitro and Ex Vivo Inhibitory Activity of FR122047

Assay System	Target	Parameter	Value	Selectivity (COX-2/COX-1)	Reference
Human Recombinant Enzyme	COX-1	IC50	28 nM	~2300-fold	[3][4]
Human Recombinant Enzyme	COX-2	IC50	65 µM	[3][4]
Rat Whole Blood (ex vivo)	COX-1 (TXB2 production)	ED50	0.059 mg/kg	>54	[1][2]
Rat Whole Blood (ex vivo)	COX-2 (LPS-induced PGE2)	% Inhibition at 3.2 mg/kg	34.5%	[1]

Table 4.2: In Vivo Anti-inflammatory and Analgesic Efficacy of FR122047 in Rat Models

Animal Model	Parameter	ED50 (mg/kg, p.o.)	Reference
Collagen-Induced Arthritis (CIA)	Anti-inflammatory effect (paw edema)	0.56	[1][2]
Collagen-Induced Arthritis (CIA)	Inhibition of PGE2 production in paw	0.24	[1][2]
Collagen-Induced Arthritis (CIA)	Inhibition of TXB2 production in paw	0.13	[1][2]
Adjuvant-Induced Arthritis (AIA)	Anti-inflammatory effect (paw edema)	No effect	[1][2]

Experimental Protocols

This section provides detailed methodologies for key experiments cited in the evaluation of FR122047. These protocols are based on established methods and can be adapted for specific research needs.

In Vitro COX-1 and COX-2 Enzyme Inhibition Assay

This protocol describes a general method for determining the inhibitory activity of a compound against purified COX-1 and COX-2 enzymes.

Materials:

• Purified COX-1 and COX-2 enzymes (ovine or human recombinant)

• Assay Buffer (e.g., 100 mM Tris-HCl, pH 8.0)

• Heme cofactor

• Arachidonic acid (substrate)

• Test compound (FR122047) and control inhibitors (e.g., indomethacin) dissolved in DMSO

• 96-well microplate

• Microplate reader

Procedure:

• Reagent Preparation: Prepare stock solutions of enzymes, cofactors, substrate, and inhibitors at appropriate concentrations.

• Assay Setup: In a 96-well plate, add the following to designated wells:

  • 100% Initial Activity (Control): Assay buffer, heme, and enzyme.

  • Inhibitor Wells: Assay buffer, heme, enzyme, and the test compound at various concentrations.

  • Background Wells: Assay buffer and heme (no enzyme).

• Pre-incubation: Incubate the plate for a specified time (e.g., 10-15 minutes) at a controlled temperature (e.g., 37°C) to allow the inhibitor to bind to the enzyme.

• Reaction Initiation: Initiate the enzymatic reaction by adding arachidonic acid to all wells.

• Measurement: Immediately measure the absorbance or fluorescence at the appropriate wavelength using a microplate reader. Kinetic readings can be taken over a period of 5-10 minutes.

• Data Analysis:

  • Subtract the background reading from all other readings.

  • Calculate the percentage of inhibition for each inhibitor concentration relative to the 100% initial activity control.

  • Plot the percentage of inhibition against the logarithm of the inhibitor concentration to determine the IC50 value.

Ex Vivo Rat Whole Blood Assay for COX-1 and COX-2 Inhibition

This assay measures the ability of a compound, administered in vivo, to inhibit COX-1 and COX-2 activity in whole blood.

Materials:

• Male Wistar rats

• Test compound (FR122047) and vehicle control

• Lipopolysaccharide (LPS)

• Heparinized and non-heparinized blood collection tubes

• ELISA kits for Thromboxane B2 (TXB2) and Prostaglandin E2 (PGE2)

Procedure:

• Animal Dosing: Administer FR122047 or vehicle orally to rats at various doses.

• Blood Collection: At a specified time post-dosing (e.g., 1 hour), collect blood via cardiac puncture into both heparinized and non-heparinized tubes.

• COX-1 Activity (TXB2 Production):

  • Allow the blood in the non-heparinized tubes to clot at 37°C for 1 hour.

  • Centrifuge to separate the serum.

  • Measure the concentration of TXB2 in the serum using an ELISA kit. This reflects COX-1 activity in platelets.

• COX-2 Activity (PGE2 Production):

  • To the heparinized whole blood, add LPS (e.g., 10 µg/mL) to induce COX-2 expression and activity.

  • Incubate at 37°C for 24 hours.

  • Centrifuge to separate the plasma.

  • Measure the concentration of PGE2 in the plasma using an ELISA kit.

• Data Analysis:

  • Calculate the percentage inhibition of TXB2 and PGE2 production at each dose of FR122047 compared to the vehicle-treated group.

  • Determine the ED50 value for the inhibition of COX-1.

In Vivo Collagen-Induced Arthritis (CIA) Model in Rats

The CIA model is a widely used animal model of rheumatoid arthritis to evaluate the anti-inflammatory potential of test compounds.

Materials:

• Lewis rats

• Bovine type II collagen

• Complete Freund's Adjuvant (CFA) or Incomplete Freund's Adjuvant (IFA)

• Test compound (FR122047) and vehicle control

• Calipers for paw volume measurement

Procedure:

• Induction of Arthritis:

  • On day 0, immunize rats with an emulsion of bovine type II collagen and CFA intradermally at the base of the tail.

  • On day 7, a booster immunization with collagen in IFA may be administered.

• Treatment: Begin oral administration of FR122047 or vehicle daily from day 0 (prophylactic) or after the onset of arthritis (therapeutic).

• Assessment of Arthritis:

  • Monitor the rats daily for the onset and severity of arthritis.

  • Measure the paw volume of both hind paws using calipers at regular intervals.

  • A clinical arthritis score can also be assigned based on the degree of erythema and swelling.

• Biochemical Analysis: At the end of the study, sacrifice the animals and collect paw tissue to measure the levels of PGE2 and TXB2.

• Data Analysis:

  • Compare the paw volumes and arthritis scores between the FR122047-treated and vehicle-treated groups.

  • Calculate the percentage inhibition of paw edema.

  • Determine the ED50 for the anti-inflammatory effect.

Visualizations

Experimental Workflow for FR122047 Evaluation

The following diagram illustrates a typical experimental workflow for the preclinical evaluation of a selective COX-1 inhibitor like FR122047.

Preclinical Evaluation Workflow.

Logical Relationship of FR122047's Effects

This diagram illustrates the logical progression from the molecular action of FR122047 to its observed physiological effects.

Logical Flow of FR122047's Effects.

Conclusion

FR122047 stands out as a potent and highly selective COX-1 inhibitor, providing a critical tool for the scientific community to explore the nuanced roles of COX-1 in health and disease. Its demonstrated anti-inflammatory and analgesic properties in specific preclinical models, coupled with a favorable gastric safety profile compared to non-selective NSAIDs, underscore the potential of targeting COX-1 for therapeutic intervention. This technical guide has compiled essential data and methodologies to facilitate further research into FR122047 and the broader field of selective COX-1 inhibition. Future investigations will likely continue to unravel the complex contributions of COX-1 to various pathophysiological processes, with FR122047 remaining a cornerstone of such research endeavors.

References

• 1. chondrex.com [chondrex.com]
• 2. Collagen-induced arthritis in rats - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Adjuvant-Induced Arthritis Model [chondrex.com]
• 4. chondrex.com [chondrex.com]

An In-depth Technical Guide to the Chemical Structure and Properties of FR122047

For Researchers, Scientists, and Drug Development Professionals

Abstract

FR122047 is a potent and highly selective inhibitor of cyclooxygenase-1 (COX-1), an enzyme implicated in a variety of physiological and pathological processes. This document provides a comprehensive overview of the chemical structure, physicochemical properties, and pharmacological characteristics of FR122047. Detailed experimental protocols for key in vivo studies and a schematic of its mechanism of action within the COX-1 signaling pathway are presented to support further research and development efforts.

Chemical Structure and Identification

FR122047, a trisubstituted thiazole (B1198619) derivative, possesses a well-defined chemical structure that underpins its selective inhibitory activity.

Table 1: Chemical Identification of FR122047

Identifier	Value
IUPAC Name	(4,5-bis(4-methoxyphenyl)thiazol-2-yl)(4-methylpiperazin-1-yl)methanone hydrochloride[1]
Chemical Formula	C₂₃H₂₆ClN₃O₃S[1]
Molecular Weight	459.99 g/mol (hydrochloride salt)[1]
423.53 g/mol (free base)[2]
CAS Number	130717-51-0[1][2]
SMILES String	CN1CCN(C(=O)C2=NC(=C(S2)C3=CC=C(C=C3)OC)C4=CC=C(C=C4)OC)CC1.[H]Cl[1]
InChI Key	YWMAVHIKOAOSFM-UHFFFAOYSA-N[1][2]

Physicochemical Properties

The physicochemical properties of FR122047 influence its solubility, absorption, and overall suitability for in vitro and in vivo studies.

Table 2: Physicochemical Properties of FR122047

Property	Value
Physical Form	Solid, pale yellow[2]
Solubility	DMSO: 5 mg/mL[2]
Water: 4 mg/mL[2]
1 M HCl: 2 mg/mL[2]
Melting Point	Not available in the searched literature.
pKa	Not available in the searched literature.
Storage	Store at 2-8°C. Can be frozen when desiccated and should be protected from light[2].

Pharmacological Properties and Mechanism of Action

FR122047 is a potent and selective inhibitor of COX-1, exhibiting significantly less activity against the COX-2 isoform. This selectivity is crucial for its pharmacological profile, which includes anti-inflammatory, analgesic, and anti-platelet effects.

In Vitro Inhibitory Activity

FR122047 demonstrates high affinity for the COX-1 enzyme.

Table 3: In Vitro Inhibitory Activity of FR122047

Target	IC₅₀	Species	Reference
COX-1	28 nM	Human recombinant	[2]
COX-2	65 µM	Human recombinant	[2]

The selectivity of FR122047 for COX-1 over COX-2 is approximately 2,300-fold[2].

In Vivo Efficacy

In vivo studies have confirmed the pharmacological activity of FR122047 in various animal models.

Table 4: In Vivo Efficacy of FR122047 in Rat Models

Model	Effect	ED₅₀	Reference
Ex vivo whole blood assay	Inhibition of COX-1-derived thromboxane (B8750289) B₂ (TXB₂) production	0.059 mg/kg
Collagen-Induced Arthritis (CIA)	Anti-inflammatory effect	0.56 mg/kg
CIA Paw	Suppression of prostaglandin (B15479496) E₂ (PGE₂) levels	0.24 mg/kg
CIA Paw	Suppression of thromboxane B₂ (TXB₂) levels	0.13 mg/kg

FR122047 was found to have no effect in the rat adjuvant-induced arthritis (AIA) model, suggesting a specific role for COX-1 in the pathophysiology of the CIA model. Chronic treatment with FR122047 did not cause gastric mucosal damage in CIA rats, a common side effect of non-selective COX inhibitors.

Mechanism of Action: The Cyclooxygenase-1 Signaling Pathway

FR122047 exerts its effects by inhibiting the enzymatic activity of COX-1. This enzyme is responsible for the conversion of arachidonic acid into prostaglandin H₂ (PGH₂), a precursor for various prostanoids, including prostaglandins (B1171923) and thromboxanes. These lipid mediators are involved in a wide range of physiological processes, including inflammation, pain, and platelet aggregation.

Figure 1. Mechanism of action of FR122047 in the COX-1 signaling pathway.

Experimental Protocols

The following sections provide detailed methodologies for key in vivo experiments cited in the literature for evaluating the efficacy of FR122047.

Rat Collagen-Induced Arthritis (CIA) Model

This model is widely used to study the pathogenesis of rheumatoid arthritis and to evaluate anti-inflammatory compounds.

Figure 2. Experimental workflow for the rat Collagen-Induced Arthritis (CIA) model.

Protocol Details:

• Animals: Male Lewis rats are typically used as they are highly susceptible to CIA.

• Immunization: On day 0, rats are immunized intradermally at the base of the tail with an emulsion of bovine type II collagen and Complete Freund's Adjuvant (CFA). A booster immunization with collagen in Incomplete Freund's Adjuvant (IFA) is given on day 7.

• Treatment: Oral administration of FR122047 or vehicle commences at a predetermined time point, often prophylactically from day 0 or therapeutically after the onset of arthritis.

• Assessment of Arthritis: The severity of arthritis is assessed by monitoring clinical signs such as paw swelling (measured using a plethysmometer), erythema, and ankylosis. A clinical scoring system is often employed.

• Biomarker Analysis: At the end of the study, paw tissues can be collected to measure the levels of pro-inflammatory mediators like PGE₂ and TXB₂ using techniques such as ELISA or mass spectrometry.

• Histopathology: Joints are collected, fixed, decalcified, and stained (e.g., with hematoxylin (B73222) and eosin) for histological evaluation of inflammation, pannus formation, and cartilage/bone erosion.

Chemical Nociceptive Models (e.g., Formalin Test)

These models are used to evaluate the analgesic properties of compounds. The formalin test induces a biphasic pain response, allowing for the assessment of effects on both acute and tonic pain.

Protocol Details:

• Animals: Male Sprague-Dawley or Wistar rats are commonly used.

• Acclimatization: Animals are allowed to acclimate to the testing environment to minimize stress-induced analgesia.

• Drug Administration: FR122047 or vehicle is administered (e.g., orally) at a specified time before the formalin injection.

• Formalin Injection: A dilute solution of formalin (e.g., 5%) is injected subcutaneously into the plantar surface of one hind paw.

• Behavioral Observation: Immediately after injection, the animal is placed in an observation chamber, and the amount of time spent licking, biting, or flinching the injected paw is recorded. Observations are typically made during the early phase (0-5 minutes) and the late phase (15-30 minutes) post-injection.

• Data Analysis: The total time spent in nociceptive behaviors during each phase is calculated and compared between the treated and control groups.

Conclusion

FR122047 is a valuable research tool for investigating the role of COX-1 in various physiological and pathological conditions. Its high selectivity for COX-1 over COX-2 allows for the specific interrogation of COX-1-mediated pathways, minimizing the confounding effects of COX-2 inhibition. The data and protocols presented in this guide provide a solid foundation for researchers and drug development professionals interested in exploring the therapeutic potential of selective COX-1 inhibition. Further studies are warranted to fully elucidate the clinical applications of FR122047 and similar compounds.

References

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]

FR122047: A Technical Guide to its Biological Activity and Function

For Researchers, Scientists, and Drug Development Professionals

Abstract

FR122047 is a potent and highly selective inhibitor of cyclooxygenase-1 (COX-1), a key enzyme in the prostanoid biosynthesis pathway. This technical guide provides an in-depth overview of the biological activity and function of FR122047, summarizing key quantitative data, detailing experimental methodologies, and illustrating relevant biological pathways and workflows. Its high selectivity for COX-1 over COX-2 makes it a valuable pharmacological tool for investigating the specific roles of COX-1 in various physiological and pathological processes. This document is intended to serve as a comprehensive resource for researchers and professionals in the fields of pharmacology, drug discovery, and inflammation research.

Introduction

Cyclooxygenase (COX), also known as prostaglandin-endoperoxide synthase (PTGS), is a bifunctional enzyme that catalyzes the conversion of arachidonic acid to prostaglandins (B1171923) and other prostanoids. Two main isoforms, COX-1 and COX-2, have been identified. COX-1 is constitutively expressed in most tissues and is responsible for the production of prostanoids involved in homeostatic functions, such as gastrointestinal mucosal protection and platelet aggregation. In contrast, COX-2 is an inducible enzyme, with its expression being upregulated at sites of inflammation, thereby contributing to pain and inflammatory responses.

The development of selective COX inhibitors has been a major focus in pharmacology to dissociate the therapeutic anti-inflammatory effects from the gastrointestinal side effects associated with non-selective nonsteroidal anti-inflammatory drugs (NSAIDs). FR122047, a trisubstituted thiazole (B1198619) derivative, has emerged as a highly selective inhibitor of COX-1. Its biological activity has been characterized by potent anti-platelet, analgesic, and anti-inflammatory properties, primarily mediated through the specific inhibition of COX-1. This guide delves into the core aspects of FR122047's biological profile.

Mechanism of Action: Selective COX-1 Inhibition

The primary mechanism of action of FR122047 is its potent and selective inhibition of the COX-1 enzyme. By binding to the active site of COX-1, FR122047 prevents the conversion of arachidonic acid into prostaglandin (B15479496) H2 (PGH2), the precursor for various prostaglandins and thromboxanes. This selective inhibition leads to a significant reduction in the synthesis of COX-1-derived prostanoids, which are key mediators of platelet aggregation and have roles in inflammation and pain.

The remarkable selectivity of FR122047 for COX-1 over COX-2 is a defining feature of its pharmacological profile, with a selectivity ratio of approximately 2,300-fold.[1] This high degree of selectivity allows for the targeted investigation of COX-1-mediated pathways without the confounding effects of COX-2 inhibition.

Signaling Pathway

The following diagram illustrates the arachidonic acid cascade and the point of intervention by FR122047.

FR122047 selectively inhibits COX-1 in the arachidonic acid cascade.

Quantitative Biological Activity Data

The biological activity of FR122047 has been quantified through various in vitro and in vivo studies. The following tables summarize the key inhibitory concentrations (IC50) and effective doses (ED50) reported in the literature.

Table 1: In Vitro COX-1 and COX-2 Inhibition

Enzyme Source	FR122047 IC50 (COX-1)	FR122047 IC50 (COX-2)	Selectivity Index (COX-2/COX-1)	Reference
Human Recombinant	28 nM	65 µM	~2321	[1]
Ovine	4.9 nM	-	-	[2]

Table 2: In Vivo Efficacy in Rat Models

Model	Parameter	FR122047 ED50	Reference
Ex vivo rat whole blood assay	COX-1-derived Thromboxane (B8750289) B2 (TXB2) production	0.059 mg/kg	[3][4]
Collagen-Induced Arthritis (CIA)	Anti-inflammatory effect (paw edema)	0.56 mg/kg	[3][4]
Collagen-Induced Arthritis (CIA)	Prostaglandin E2 (PGE2) suppression in paw	0.24 mg/kg	[3][4]
Collagen-Induced Arthritis (CIA)	Thromboxane B2 (TXB2) suppression in paw	0.13 mg/kg	[3][4]

Key Biological Functions

FR122047 exhibits a range of biological functions stemming from its selective inhibition of COX-1.

• Anti-platelet Activity: FR122047 is a potent inhibitor of platelet aggregation.[1] By blocking COX-1 in platelets, it prevents the synthesis of thromboxane A2, a powerful platelet agonist. Studies have shown it to be significantly more potent than aspirin (B1665792) in inhibiting arachidonic acid- and collagen-induced platelet aggregation in both human and guinea pig platelets.[1]

• Analgesic Effects: The compound has demonstrated analgesic properties in various chemical nociceptive animal models.[1][5] This suggests that COX-1 plays a role in certain pain pathways.

• Anti-inflammatory Properties: FR122047 exhibits anti-inflammatory effects, particularly in models like collagen-induced arthritis in rats, where it suppresses prostaglandin E2 and thromboxane B2 levels.[1][3] This indicates a contribution of COX-1 to the inflammatory process in specific contexts.

Experimental Protocols

This section provides an overview of the methodologies for key experiments used to characterize the biological activity of FR122047.

In Vitro COX Inhibition Assay

This assay determines the inhibitory potency of FR122047 on COX-1 and COX-2 enzymes.

Principle: The activity of purified recombinant COX-1 or COX-2 is measured in the presence of varying concentrations of the inhibitor. The production of prostaglandins is quantified, typically using an enzyme immunoassay (EIA) or liquid chromatography-tandem mass spectrometry (LC-MS/MS).

Methodology:

• Enzyme Preparation: Purified human or ovine recombinant COX-1 and COX-2 enzymes are used.

• Reaction Mixture: A reaction buffer containing the enzyme, a heme cofactor, and a reducing agent (e.g., epinephrine) is prepared.

• Inhibitor Incubation: Varying concentrations of FR122047 (or vehicle control) are pre-incubated with the enzyme mixture for a defined period (e.g., 10 minutes at 37°C).

• Reaction Initiation: The enzymatic reaction is initiated by the addition of the substrate, arachidonic acid.

• Reaction Termination: After a short incubation period (e.g., 2 minutes), the reaction is stopped by the addition of an acid or a reducing agent like stannous chloride.

• Quantification: The amount of prostaglandin E2 (PGE2) or other prostanoids produced is measured using a validated analytical method.

• Data Analysis: The concentration of FR122047 that causes 50% inhibition of enzyme activity (IC50) is calculated by plotting the percentage of inhibition against the logarithm of the inhibitor concentration.

Workflow for the in vitro COX inhibition assay.

Rat Collagen-Induced Arthritis (CIA) Model

This in vivo model is used to evaluate the anti-inflammatory efficacy of FR122047.

Principle: Arthritis is induced in susceptible strains of rats by immunization with type II collagen. The development of paw inflammation (edema) is monitored, and the effect of drug treatment is assessed.

Methodology:

• Induction of Arthritis: Rats are immunized with an emulsion of bovine or chicken type II collagen in Complete Freund's Adjuvant (CFA) via intradermal injection at the base of the tail. A booster injection in Incomplete Freund's Adjuvant (IFA) is typically given 21 days later.

• Treatment: Oral administration of FR122047 or vehicle is initiated before or after the onset of clinical signs of arthritis and continued for a specified duration.

• Assessment of Arthritis:

  • Clinical Scoring: The severity of arthritis in each paw is scored based on erythema and swelling.

  • Paw Volume Measurement: Paw edema is quantified by measuring the paw volume using a plethysmometer.

• Biochemical Analysis: At the end of the study, paws may be collected for the measurement of prostaglandin E2 and thromboxane B2 levels.

• Data Analysis: The effect of FR122047 on paw swelling and clinical scores is compared to the vehicle-treated group. The dose that causes 50% reduction in paw edema (ED50) is calculated.

Workflow for the rat collagen-induced arthritis model.

Ex Vivo Whole Blood Assay

This assay assesses the in vivo activity of FR122047 on COX-1 and COX-2 after oral administration.

Principle: Whole blood is collected from rats treated with FR122047. The ability of the blood to produce COX-1-derived thromboxane B2 (in response to clotting) and COX-2-derived prostaglandin E2 (in response to an inflammatory stimulus like lipopolysaccharide) is measured.

Methodology:

• Drug Administration: Rats are orally administered with different doses of FR122047 or vehicle.

• Blood Collection: At a specified time after dosing, blood is collected.

• COX-1 Activity: An aliquot of blood is allowed to clot at 37°C to induce platelet aggregation and subsequent TXB2 production via COX-1.

• COX-2 Activity: Another aliquot of blood is incubated with lipopolysaccharide (LPS) to induce COX-2 expression and PGE2 production.

• Sample Processing: After incubation, plasma or serum is separated by centrifugation.

• Quantification: TXB2 and PGE2 levels are measured by EIA or LC-MS/MS.

• Data Analysis: The dose-dependent inhibition of TXB2 and PGE2 production is determined, and the ED50 for COX-1 inhibition is calculated.

Logical Relationships

The following diagram illustrates the logical flow from the chemical nature of FR122047 to its observed biological effects.

Logical relationship of FR122047's properties and effects.

Conclusion

FR122047 is a valuable pharmacological tool characterized by its potent and highly selective inhibition of COX-1. Its well-defined mechanism of action and demonstrated in vitro and in vivo activities make it an excellent probe for elucidating the specific physiological and pathophysiological roles of COX-1. The data and experimental frameworks presented in this guide provide a solid foundation for researchers and drug development professionals to further explore the therapeutic potential and scientific applications of selective COX-1 inhibition. The high selectivity of FR122047 minimizes the confounding effects of COX-2 inhibition, allowing for a more precise understanding of the contributions of COX-1 in health and disease.

References

• 1. cdn.caymanchem.com [cdn.caymanchem.com]
• 2. fnkprddata.blob.core.windows.net [fnkprddata.blob.core.windows.net]
• 3. Experimental traumatic brain injury elevates brain prostaglandin E2 and thromboxane B2 levels in rats - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. interchim.fr [interchim.fr]

FR122047: An In-Depth Technical Guide for the Study of Platelet Aggregation

For Researchers, Scientists, and Drug Development Professionals

Introduction

FR122047 is a potent and highly selective inhibitor of cyclooxygenase-1 (COX-1), an enzyme pivotal to the process of platelet aggregation.[1][2] By targeting COX-1, FR122047 effectively blocks the synthesis of thromboxane (B8750289) A2 (TXA2), a key mediator in the amplification of platelet activation and aggregation.[3][4] This technical guide provides a comprehensive overview of FR122047, its mechanism of action, and its application in the study of platelet aggregation, tailored for a scientific audience.

Mechanism of Action: Inhibition of the COX-1 Pathway

FR122047 exerts its antiplatelet effect by selectively inhibiting the COX-1 enzyme. COX-1 is responsible for the conversion of arachidonic acid to prostaglandin (B15479496) H2 (PGH2), which is the precursor for the synthesis of thromboxane A2 (TXA2) by thromboxane synthase.[5][6] TXA2 is a potent vasoconstrictor and a crucial positive feedback mediator in platelet activation.[3][7] Upon release from activated platelets, TXA2 binds to thromboxane prostanoid (TP) receptors on the surface of neighboring platelets, initiating a signaling cascade that leads to further platelet activation, degranulation, and aggregation.[5][8]

By inhibiting COX-1, FR122047 effectively curtails the production of TXA2, thereby dampening the amplification loop of platelet activation and reducing the overall aggregation response.[1] This high selectivity for COX-1 over COX-2 makes FR122047 a valuable research tool to dissect the specific role of the COX-1 pathway in platelet function and thrombotic events.[2]

Quantitative Data on FR122047 Activity

The inhibitory potency and selectivity of FR122047 have been characterized in various assays. The following tables summarize the available quantitative data.

Parameter	Enzyme/Cell Type	Value	Reference
IC50 (COX-1)	Human Recombinant	28 nM	[1]
IC50 (COX-2)	Human Recombinant	65 µM	[1]
Selectivity (COX-1 vs. COX-2)	-	~2,300-fold	[1]

Parameter	Model	Agonist	ED50 Value	Reference
Inhibition of Thromboxane B2 Production	Ex vivo rat whole blood	-	0.059 mg/kg	[9]
Anti-inflammatory Effect	Rat Collagen-Induced Arthritis	-	0.56 mg/kg	[9]
Suppression of PGE2 Levels	Rat Collagen-Induced Arthritis Paw	-	0.24 mg/kg	[9]
Suppression of TXB2 Levels	Rat Collagen-Induced Arthritis Paw	-	0.13 mg/kg	[9]

Experimental Protocols

In Vitro Platelet Aggregation Assay using Light Transmission Aggregometry (LTA)

Light Transmission Aggregometry (LTA) is a gold-standard method for the in vitro assessment of platelet aggregation. The following is a generalized protocol that can be adapted for studying the effects of FR122047.

Principle: LTA measures the increase in light transmission through a suspension of platelet-rich plasma (PRP) as platelets aggregate in response to an agonist. The formation of larger platelet aggregates reduces the turbidity of the sample, allowing more light to pass through.

Materials:

• Freshly drawn human whole blood (anticoagulated with 3.2% or 3.8% sodium citrate)

• Platelet agonists (e.g., arachidonic acid, collagen, ADP, U46619)

• FR122047 (dissolved in an appropriate vehicle, e.g., DMSO or saline)

• Saline (0.9% NaCl)

• Platelet aggregometer

• Centrifuge

Procedure:

• Preparation of Platelet-Rich Plasma (PRP) and Platelet-Poor Plasma (PPP):

  • Centrifuge whole blood at a low speed (e.g., 150-200 x g) for 10-15 minutes at room temperature to obtain PRP.

  • Carefully collect the upper PRP layer.

  • Centrifuge the remaining blood at a high speed (e.g., 1500-2000 x g) for 15-20 minutes to obtain PPP.

  • Adjust the platelet count in the PRP to a standardized concentration (e.g., 2.5 x 10^8 platelets/mL) using PPP.

• Assay Performance:

  • Pre-warm PRP aliquots to 37°C.

  • Place a cuvette with PPP in the aggregometer to set the 100% aggregation baseline.

  • Place a cuvette with PRP in the sample well to set the 0% aggregation baseline.

  • Add a specific volume of FR122047 or vehicle control to the PRP and incubate for a predetermined time (e.g., 1-5 minutes) at 37°C with stirring.

  • Add the platelet agonist to initiate aggregation.

  • Record the change in light transmission for a set period (e.g., 5-10 minutes).

• Data Analysis:

  • The maximum percentage of aggregation is determined from the aggregation curve.

  • Calculate the IC50 value of FR122047 by testing a range of concentrations and plotting the percentage of inhibition against the logarithm of the inhibitor concentration.

Ex Vivo Platelet Aggregation Assay in Rats

This protocol describes a general procedure for assessing the ex vivo effects of orally administered FR122047 on platelet aggregation in rats.

Materials:

• Male Wistar rats (or other suitable strain)

• FR122047

• Vehicle for oral administration

• Anesthetic agent

• Anticoagulant (e.g., sodium citrate)

• Platelet agonists (e.g., arachidonic acid, collagen)

• Platelet aggregometer

• Centrifuge

Procedure:

• Drug Administration:

  • Administer FR122047 or vehicle to rats via oral gavage at desired doses.

• Blood Collection:

  • At a specified time point after drug administration, anesthetize the rats.

  • Collect blood via cardiac puncture or from the abdominal aorta into tubes containing an anticoagulant.

• PRP and PPP Preparation:

  • Prepare PRP and PPP from the collected rat blood as described in the in vitro protocol.

• Platelet Aggregation Measurement:

  • Perform LTA on the PRP samples using various agonists to determine the extent of platelet aggregation.

• Data Analysis:

  • Compare the maximum aggregation in the FR122047-treated groups to the vehicle-treated control group to determine the ex vivo inhibitory effect.

  • An ED50 value (the dose required to achieve 50% of the maximum effect) can be calculated.

Signaling Pathways and Experimental Workflows

COX-1 Signaling Pathway in Platelet Activation

The following diagram illustrates the central role of COX-1 in the production of thromboxane A2, a key step in platelet activation and aggregation. FR122047 acts as a direct inhibitor of the COX-1 enzyme in this pathway.

Caption: FR122047 inhibits the COX-1-mediated conversion of arachidonic acid.

Thromboxane A2 Receptor Signaling Cascade

Once synthesized, thromboxane A2 binds to its receptor (TP receptor) on the platelet surface, triggering a cascade of intracellular events that lead to platelet aggregation.

Caption: Thromboxane A2 signaling cascade leading to platelet aggregation.

Experimental Workflow for In Vitro Platelet Aggregation Assay

The following diagram outlines the key steps involved in performing an in vitro platelet aggregation assay to evaluate the inhibitory effect of a compound like FR122047.

Caption: Workflow for in vitro platelet aggregation analysis using LTA.

Conclusion

FR122047 is a valuable pharmacological tool for investigating the role of COX-1 in platelet aggregation and related physiological and pathological processes. Its high selectivity allows for the specific interrogation of the thromboxane A2 synthesis pathway. The provided data and protocols offer a foundation for researchers to design and execute robust experiments to further elucidate the intricacies of platelet function and to evaluate the potential of novel antiplatelet therapies. Further research is warranted to determine the specific inhibitory concentrations of FR122047 against various platelet agonists to provide a more complete quantitative profile of this potent COX-1 inhibitor.

References

• 1. Signaling Pathways of Receptors Involved in Platelet Activation and Shedding of These Receptors in Stored Platelets - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Selective COX-1 inhibition: A therapeutic target to be reconsidered - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Inhibition of thromboxane A2 synthesis in human platelets by coagulation factor Xa - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Selective and nonselective inhibition of thromboxane formation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Platelet - Wikipedia [en.wikipedia.org]
• 6. Cyclooxygenases and platelet functions - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Physiology, Thromboxane A2 - StatPearls - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. Coagulation - Wikipedia [en.wikipedia.org]

Protocols & Analytical Methods

Application Notes and Protocols for In Vivo Studies of FR122047

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview and detailed protocols for the in vivo investigation of FR122047, a selective cyclooxygenase-1 (COX-1) inhibitor. The information is intended to guide researchers in designing and executing preclinical studies to evaluate the therapeutic potential of this compound, particularly in the context of inflammatory conditions.

Introduction

FR122047, with the chemical name 1-[(4,5-bis(4-methoxyphenyl)-2-thiazoyl)carbonyl]-4-methylpiperazine hydrochloride, is a potent and selective inhibitor of cyclooxygenase-1 (COX-1).[1] Unlike non-selective non-steroidal anti-inflammatory drugs (NSAIDs), which inhibit both COX-1 and COX-2, FR122047 offers a valuable tool for dissecting the specific roles of COX-1 in various physiological and pathological processes.[1] In vivo studies have demonstrated its oral activity and anti-inflammatory effects, particularly in models of arthritis, without the gastric side effects commonly associated with non-selective NSAIDs.[1]

Mechanism of Action

FR122047 exerts its pharmacological effects by selectively inhibiting the COX-1 enzyme. COX-1 is a constitutively expressed enzyme responsible for the production of prostaglandins (B1171923) (PGs) and thromboxane (B8750289) (TX) that are involved in homeostatic functions.[2][3] However, COX-1 also plays a role in inflammation.[4] By inhibiting COX-1, FR122047 blocks the conversion of arachidonic acid to prostaglandin (B15479496) H2 (PGH2), a precursor for various pro-inflammatory mediators, including prostaglandin E2 (PGE2) and thromboxane B2 (TXB2).[1] This selective inhibition allows for the investigation of COX-1's contribution to inflammatory responses.

Quantitative Data Summary

The following tables summarize the quantitative data from in vivo studies of FR122047 in rat models.

Table 1: In Vivo Efficacy of FR122047 in Rat Collagen-Induced Arthritis (CIA) [1]

Parameter	ED₅₀ (mg/kg, p.o.)
Anti-inflammatory effect (paw edema)	0.56
Inhibition of PGE₂ production in paw	0.24
Inhibition of TXB₂ production in paw	0.13

Table 2: Ex Vivo COX-1 Inhibition by FR122047 in Rat Whole Blood [1]

Parameter	ED₅₀ (mg/kg, p.o.)
Inhibition of COX-1-derived TXB₂ production	0.059

Experimental Protocols

Animal Models of Arthritis

a) Collagen-Induced Arthritis (CIA) in Rats

This model is widely used to study rheumatoid arthritis as it shares immunological and pathological features.[5]

• Animals: Female Lewis rats (or other susceptible strains like Dark Agouti) are commonly used.[6]

• Induction:

  • Prepare an emulsion of bovine or porcine type II collagen (2 mg/mL) in Complete Freund's Adjuvant (CFA).

  • On day 0, administer an intradermal injection of 100-200 µL of the emulsion at the base of the tail.[7]

  • A booster injection of type II collagen in Incomplete Freund's Adjuvant (IFA) can be given on day 7 to enhance the incidence and severity of arthritis.[5]

• Assessment:

  • Monitor animals daily for clinical signs of arthritis, including paw swelling, erythema, and joint stiffness.

  • Paw volume can be measured using a plethysmometer.[8]

  • Arthritis severity can be scored using a scale (e.g., 0-4 for each paw based on the degree of inflammation and swelling).[7]

b) Adjuvant-Induced Arthritis (AIA) in Rats

This model is used to study inflammatory arthritis.[9]

• Animals: Male Lewis or Sprague-Dawley rats are often used.

• Induction:

  • Prepare a suspension of Mycobacterium tuberculosis or Mycobacterium butyricum (e.g., 10 mg/mL) in mineral oil (Freund's Incomplete Adjuvant).[9][10]

  • On day 0, administer a single subcutaneous injection of 0.1 mL of the adjuvant suspension into the footpad or the base of the tail.[11]

• Assessment:

  • The primary lesion (in the injected paw) and secondary lesions (in other paws) will develop.

  • Monitor and score the severity of arthritis in the non-injected paws as described for the CIA model.[9]

Administration of FR122047

• Preparation: FR122047 is orally active.[1] For oral administration, it can be suspended in a vehicle such as a 0.5% solution of carboxymethyl cellulose (B213188) (CMC) or methylcellulose (B11928114) in water. The concentration should be adjusted to deliver the desired dose in a volume of 5-10 mL/kg body weight for rats.

• Route of Administration: Oral gavage is a common and precise method for administering specific doses.

• Dosing Regimen: Dosing can be prophylactic (starting at the time of disease induction) or therapeutic (starting after the onset of clinical signs).[7] Doses ranging from 0.032 to 3.2 mg/kg have been shown to be effective in the rat CIA model.[1]

Ex Vivo Whole Blood Assay for Thromboxane B₂ (TXB₂) Production

This assay is used to assess the in vivo activity of FR122047 on COX-1 in platelets.

• Blood Collection: At various time points after FR122047 administration, collect blood from anesthetized rats via cardiac puncture or from a cannulated artery into syringes without anticoagulant.

• Clotting: Immediately transfer 1 mL of blood into glass tubes and allow it to clot at 37°C for 60 minutes.

• Serum Separation: Centrifuge the tubes at 1,500 x g for 10 minutes to separate the serum.

• TXB₂ Measurement: Aspirate the serum and store it at -80°C until analysis. Measure the concentration of TXB₂, the stable metabolite of TXA₂, in the serum using a commercially available ELISA kit.

Measurement of PGE₂ and TXB₂ in Paw Tissue

This protocol allows for the quantification of key inflammatory mediators at the site of inflammation.

• Tissue Collection: At the end of the study, euthanize the rats and dissect the inflamed paw tissue.

• Homogenization: Weigh the tissue and homogenize it in a suitable buffer (e.g., phosphate (B84403) buffer with a COX inhibitor like indomethacin (B1671933) to prevent ex vivo prostanoid formation) on ice.

• Extraction:

  • Acidify the homogenate to pH 3-4 with a weak acid (e.g., citric acid).

  • Perform a liquid-liquid extraction with a non-polar solvent like ethyl acetate.

  • Evaporate the organic solvent under a stream of nitrogen.

• Quantification: Reconstitute the dried extract in an appropriate buffer and measure the concentrations of PGE₂ and TXB₂ using specific and sensitive methods such as ELISA or LC-MS/MS.

Visualizations

Signaling Pathway of FR122047 Action

Caption: Mechanism of action of FR122047 as a selective COX-1 inhibitor.

Experimental Workflow for In Vivo Efficacy Testing

Caption: Experimental workflow for evaluating the in vivo efficacy of FR122047.

References

• 1. Different Chemical Structures and Physiological/Pathological Roles of Cyclooxygenases - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Ex vivo assay to determine the cyclooxygenase selectivity of non-steroidal anti-inflammatory drugs - PMC [pmc.ncbi.nlm.nih.gov]
• 3. ricerca.unich.it [ricerca.unich.it]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]
• 7. researchgate.net [researchgate.net]
• 8. researchgate.net [researchgate.net]
• 9. Gelam Honey Attenuates Carrageenan-Induced Rat Paw Inflammation via NF-κB Pathway | PLOS One [journals.plos.org]
• 10. researchgate.net [researchgate.net]
• 11. Carrageenan-induced paw edema in rat elicits a predominant prostaglandin E2 (PGE2) response in the central nervous system associated with the induction of microsomal PGE2 synthase-1 - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Notes and Protocols for FR122047 in Cell Culture

For Researchers, Scientists, and Drug Development Professionals

Introduction

FR122047 is a potent and highly selective cell-permeable inhibitor of cyclooxygenase-1 (COX-1).[1][2][3][4] It demonstrates significantly greater selectivity for COX-1 over COX-2, making it a valuable tool for investigating the specific roles of COX-1 in various cellular processes.[3][4] These application notes provide detailed protocols and recommended concentrations for the use of FR122047 in cell culture experiments, aiding researchers in studying its effects on cell signaling, proliferation, and inflammatory responses.

Physicochemical Properties and Storage

Property	Value
Synonyms	1-[(4,5-Bis(4-methoxyphenyl-2-thiazoyl)carbonyl]-4-methylpiperazine, Hydrochloride
Molecular Formula	C₂₃H₂₅N₃O₃S · xHCl
Molecular Weight	423.53 g/mol (free base)
Appearance	Pale yellow solid
Solubility	DMSO: 5 mg/mL, Water: 4 mg/mL, 1 M HCl: 2 mg/mL
Storage	Store solid at 2-8°C. Stock solutions should be stored at -20°C or -80°C.

Mechanism of Action and Signaling Pathway

FR122047 selectively inhibits the COX-1 enzyme, which is a key enzyme in the prostanoid synthesis pathway. COX-1 catalyzes the conversion of arachidonic acid to prostaglandin (B15479496) H2 (PGH2), the precursor for various prostaglandins (B1171923) and thromboxanes. By inhibiting COX-1, FR122047 effectively blocks the production of these downstream signaling molecules, which are involved in processes such as inflammation, platelet aggregation, and maintenance of tissue homeostasis.[5][6]

Caption: COX-1 signaling pathway and the inhibitory action of FR122047.

Recommended Concentrations for Cell Culture

The optimal concentration of FR122047 will vary depending on the cell type, experimental endpoint, and incubation time. Based on published data, the following concentration ranges are recommended as a starting point for your experiments.

Application	Cell Type	Recommended Concentration Range	Notes
Selective COX-1 Inhibition	Human Umbilical Vein Endothelial Cells (HUVECs)	3 - 300 nM	Effective for inhibiting prostacyclin (PGI2) production.
Induction of Apoptosis & Growth Inhibition	Human Breast Cancer Cells (MCF-7)	10 - 50 µM	Higher concentrations are likely required to induce apoptosis and inhibit cell proliferation.
General COX-1 Inhibition	Various Cell Lines	28 nM - 1 µM	The IC₅₀ for human recombinant COX-1 is 28 nM. A concentration of 10-100 times the IC₅₀ is a common starting point.

Note: It is crucial to perform a dose-response experiment to determine the optimal concentration for your specific cell line and experimental conditions.

Quantitative Data Summary

Parameter	Value	Species/System	Reference
IC₅₀ (COX-1)	28 nM	Human Recombinant	[1][3][4]
IC₅₀ (COX-2)	65 µM	Human Recombinant	[2][3][4]
Selectivity (COX-2/COX-1)	~2300-fold	Human Recombinant	[3][4]

Experimental Protocols

Protocol 1: Preparation of FR122047 Stock Solution

• Materials:

  • FR122047 powder

  • Dimethyl sulfoxide (B87167) (DMSO), sterile

  • Sterile microcentrifuge tubes

• Procedure:

  • Briefly centrifuge the vial of FR122047 powder to ensure all the material is at the bottom.

  • To prepare a 10 mM stock solution, dissolve 4.24 mg of FR122047 (MW: 423.53 g/mol ) in 1 mL of sterile DMSO.

  • Vortex gently until the powder is completely dissolved.

  • Aliquot the stock solution into smaller, single-use volumes to avoid repeated freeze-thaw cycles.

  • Store the stock solution at -20°C or -80°C.

Protocol 2: General Cell Treatment with FR122047

Caption: General experimental workflow for cell treatment with FR122047.

• Materials:

  • Cultured cells of interest

  • Complete cell culture medium

  • FR122047 stock solution (e.g., 10 mM in DMSO)

  • Sterile pipette tips and tubes

  • Cell culture plates

• Procedure:

  • Seed cells into the appropriate culture plates at a density that will ensure they are in the logarithmic growth phase at the time of treatment.

  • Allow the cells to adhere and recover overnight in a humidified incubator at 37°C with 5% CO₂.

  • On the day of the experiment, prepare the desired working concentrations of FR122047 by diluting the stock solution in fresh, pre-warmed complete cell culture medium.

    • Important: Perform serial dilutions to ensure accuracy. The final concentration of DMSO should be kept consistent across all treatments, including the vehicle control (typically ≤ 0.1%).

  • Remove the old medium from the cells and replace it with the medium containing the different concentrations of FR122047 or the vehicle control.

  • Incubate the cells for the desired period (e.g., 6, 24, 48 hours), depending on the experimental endpoint.

  • After incubation, proceed with the desired downstream analysis (e.g., cell viability assay, protein extraction for Western blotting, collection of supernatant for ELISA).

Protocol 3: Measurement of Prostaglandin E2 (PGE₂) Production

This protocol provides a general guideline for measuring the effect of FR122047 on PGE₂ production. The specific details may vary depending on the ELISA kit used.

• Materials:

  • Cells treated with FR122047 (from Protocol 2)

  • PGE₂ ELISA kit

  • Phosphate-buffered saline (PBS)

  • Microplate reader

• Procedure:

  • Following treatment with FR122047 for the desired time, carefully collect the cell culture supernatant.

  • Centrifuge the supernatant at 1,000 x g for 10 minutes to remove any cells or debris.

  • Store the clarified supernatant at -80°C until use.

  • Perform the PGE₂ ELISA according to the manufacturer's instructions. This typically involves:

    • Preparing a standard curve using the provided PGE₂ standards.

    • Adding samples and standards to the antibody-coated microplate.

    • Adding a horseradish peroxidase (HRP)-labeled PGE₂ conjugate.

    • Incubating the plate to allow for competitive binding.

    • Washing the plate to remove unbound reagents.

    • Adding a substrate solution to develop a colorimetric signal.

    • Stopping the reaction and measuring the absorbance at the appropriate wavelength using a microplate reader.

  • Calculate the concentration of PGE₂ in your samples by comparing their absorbance to the standard curve.

Troubleshooting

• Low or no effect of FR122047:

  • Concentration too low: Increase the concentration of FR122047.

  • Incubation time too short: Increase the incubation time.

  • Compound degradation: Ensure proper storage of the stock solution and prepare fresh working solutions for each experiment.

  • Cell line insensitivity: The cell line may not express sufficient levels of COX-1. Confirm COX-1 expression using Western blotting or qPCR.

• High background in ELISA:

  • Interference from media components: Use the same cell culture medium to prepare the standard curve as was used for the cell treatment.

  • Inadequate washing: Ensure thorough washing of the ELISA plate according to the manufacturer's protocol.

These application notes and protocols are intended to serve as a guide. Researchers should optimize the conditions for their specific experimental setup.

References

• 1. researchgate.net [researchgate.net]
• 2. benchchem.com [benchchem.com]
• 3. researchgate.net [researchgate.net]
• 4. medchemexpress.com [medchemexpress.com]
• 5. benchchem.com [benchchem.com]
• 6. csstc.org [csstc.org]

Preparation of FR122047 Stock Solution: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

Abstract

FR122047 is a potent and selective inhibitor of cyclooxygenase-1 (COX-1), a key enzyme in the prostaglandin (B15479496) biosynthesis pathway.[1] Accurate preparation of stock solutions is critical for obtaining reliable and reproducible results in both in vitro and in vivo studies. This document provides detailed protocols for the preparation, storage, and handling of FR122047 stock solutions, along with its mechanism of action and relevant physicochemical properties.

Physicochemical Properties and Solubility

FR122047 hydrochloride is a trisubstituted thiazole (B1198619) compound that is orally active and exhibits analgesic, anti-platelet, and anti-inflammatory properties.[2][3] It demonstrates high selectivity for COX-1 over COX-2.[3]

Table 1: Physicochemical and Solubility Data for FR122047 Hydrochloride

Property	Value	Source
Molecular Formula	C₂₃H₂₅N₃O₃S · xHCl	[3][4]
Molecular Weight	423.53 g/mol (free base)	[3][4]
Appearance	Crystalline solid, Pale yellow solid	[4][5]
Purity	≥98%	[5]
Solubility in DMSO	~1 mg/mL, 5 mg/mL	[4][5]
Solubility in DMF	~10 mg/mL	[5]
Solubility in 1 M HCl	2 mg/mL	[4]
Solubility in Water	4 mg/mL	[4]
Aqueous Buffer Solubility	Sparingly soluble. A 1:10 solution of DMF:PBS (pH 7.2) yields a solubility of approximately 100 µg/mL.	[5]

Mechanism of Action: Selective COX-1 Inhibition

FR122047 exerts its pharmacological effects by selectively inhibiting the COX-1 enzyme.[3] COX-1 is a constitutively expressed enzyme responsible for the conversion of arachidonic acid to prostaglandins (B1171923), which are involved in various physiological processes.[1][6] By inhibiting COX-1, FR122047 reduces the production of prostaglandins like prostaglandin E₂ (PGE₂) and thromboxane (B8750289) B₂ (TXB₂), leading to its anti-inflammatory and anti-platelet effects.[2][7]

References

• 1. Mechanism of action of anti-inflammatory drugs - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Differential effect of FR122047, a selective cyclo-oxygenase-1 inhibitor, in rat chronic models of arthritis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. COX-1 Inhibitor, FR122047 The COX-1 Inhibitor, FR122047, also referenced under CAS 130717-51-0, controls the biological activity of COX-1. This small molecule/inhibitor is primarily used for Cell Signaling applications. | 130717-51-0 [sigmaaldrich.com]
• 4. merckmillipore.com [merckmillipore.com]
• 5. cdn.caymanchem.com [cdn.caymanchem.com]
• 6. COX Inhibitors - StatPearls - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 7. Differential effect of FR122047, a selective cyclo-oxygenase-1 inhibitor, in rat chronic models of arthritis - PMC [pmc.ncbi.nlm.nih.gov]

FR122047 solubility in DMSO and other solvents

For Researchers, Scientists, and Drug Development Professionals

Introduction

FR122047 is a potent and selective, cell-permeable inhibitor of cyclooxygenase-1 (COX-1). It displays significantly greater selectivity for COX-1 over COX-2, with reported IC50 values of 28 nM for human recombinant COX-1 and 65 µM for human recombinant COX-2, representing an approximately 2,300-fold greater selectivity[1]. As a hydrochloride salt, FR122047 is a pale yellow solid. This compound has demonstrated analgesic, anti-platelet, and anti-inflammatory properties in various studies. It has been shown to be effective in suppressing prostaglandin (B15479496) E2 and thromboxane (B8750289) 2 levels in animal models of arthritis and is significantly more potent than aspirin (B1665792) in inhibiting platelet aggregation[1]. These characteristics make FR122047 a valuable tool for investigating the physiological and pathological roles of COX-1.

Physicochemical Properties

Property	Value	Reference
Synonyms	FR 122047, 1-[(4,5-Bis(4-methoxyphenyl-2-thiazoyl)carbonyl]-4-methylpiperazine, Hydrochloride	[1]
Molecular Formula	C23H25N3O3S · HCl	Sigma-Aldrich
Molecular Weight	492.0 g/mol	Sigma-Aldrich
Appearance	Pale yellow solid	Sigma-Aldrich
Storage	Store at 2-8°C	Sigma-Aldrich

Solubility Data

The solubility of FR122047 in various solvents is crucial for the preparation of stock solutions and for conducting in vitro and in vivo experiments. The following table summarizes the available solubility data.

Solvent	Solubility
DMSO	5 mg/mL
Water	4 mg/mL
1 M HCl	2 mg/mL
Ethanol	Not explicitly found

Note: When preparing stock solutions, it is recommended to use freshly opened, anhydrous DMSO to avoid solubility issues, as DMSO is hygroscopic. For aqueous solutions, the hydrochloride form of FR122047 enhances its solubility in water.

Experimental Protocols

Preparation of Stock Solutions

For In Vitro Cellular Assays:

A common practice is to prepare a high-concentration stock solution in an organic solvent, which can then be diluted to the final working concentration in cell culture media.

Materials:

• FR122047 hydrochloride powder

• Anhydrous Dimethyl Sulfoxide (DMSO)

• Sterile microcentrifuge tubes or vials

Protocol:

• Aseptically weigh the desired amount of FR122047 powder in a sterile microcentrifuge tube.

• Add the appropriate volume of anhydrous DMSO to achieve a stock solution concentration of 10 mM. For example, to prepare a 10 mM stock solution, dissolve 4.92 mg of FR122047 (MW: 492.0 g/mol ) in 1 mL of DMSO.

• Vortex the solution until the compound is completely dissolved. Gentle warming (e.g., in a 37°C water bath) can be used to aid dissolution if necessary.

• Aliquot the stock solution into smaller, single-use volumes to avoid repeated freeze-thaw cycles.

• Store the stock solution aliquots at -20°C or -80°C for long-term storage.

For In Vivo Administration:

For animal studies, a formulation that is biocompatible and allows for effective delivery of the compound is required. The following protocol is adapted from a method for preparing a similar small molecule inhibitor for in vivo use.

Materials:

• FR122047 hydrochloride powder

• Dimethyl Sulfoxide (DMSO)

• Polyethylene glycol 300 (PEG300)

• Tween-80

• Saline (0.9% NaCl)

Protocol:

• Prepare a stock solution of FR122047 in DMSO (e.g., 25 mg/mL).

• To prepare the final formulation, combine the following in a sterile tube, adding and mixing each component sequentially:

  • 10% DMSO (from the FR122047 stock solution)

  • 40% PEG300

  • 5% Tween-80

  • 45% Saline

• Vortex the mixture thoroughly to ensure a homogenous solution. If precipitation occurs, gentle warming and sonication can be used to aid dissolution.

• The final concentration of FR122047 in this formulation will depend on the initial stock concentration. For example, using a 25 mg/mL stock in DMSO will result in a final concentration of 2.5 mg/mL in the injection vehicle.

• This solution should be prepared fresh before each use.

In Vitro Assay for COX-1 Inhibition in Macrophages

This protocol describes a general method for treating a macrophage cell line with FR122047 to assess its inhibitory effect on COX-1 activity by measuring the production of Prostaglandin E2 (PGE2).

Materials:

• Macrophage cell line (e.g., RAW 264.7 or bone marrow-derived macrophages)

• Complete cell culture medium

• FR122047 stock solution (10 mM in DMSO)

• Lipopolysaccharide (LPS)

• Arachidonic Acid

• PGE2 ELISA Kit

• Phosphate Buffered Saline (PBS)

• Cell culture plates (e.g., 24-well plates)

Protocol:

• Cell Seeding: Seed the macrophage cells in a 24-well plate at a density of 2.5 x 10^5 cells/well in complete culture medium. Incubate at 37°C in a humidified 5% CO2 incubator for 24 hours to allow for cell adherence.

• Inhibitor Treatment:

  • Prepare serial dilutions of the FR122047 stock solution in complete culture medium to achieve the desired final concentrations (e.g., 1 nM, 10 nM, 100 nM, 1 µM, 10 µM). Include a vehicle control (DMSO at the same final concentration as the highest FR122047 treatment).

  • Remove the old medium from the cells and replace it with the medium containing the different concentrations of FR122047 or vehicle control.

  • Pre-incubate the cells with the inhibitor for 1-2 hours at 37°C.

• Stimulation of COX-1 Activity:

  • To induce PGE2 production primarily through COX-1, stimulate the cells with arachidonic acid (e.g., 10 µM final concentration).

  • Alternatively, for a more inflammatory context where both COX-1 and COX-2 may be active, cells can be stimulated with LPS (e.g., 100 ng/mL).

  • Incubate the cells for a defined period (e.g., 24 hours) at 37°C.

• Sample Collection: After the incubation period, collect the cell culture supernatant from each well. Centrifuge the supernatant at 1,000 x g for 10 minutes to remove any cellular debris.

• PGE2 Measurement:

  • Analyze the clarified supernatant for PGE2 concentration using a commercial PGE2 ELISA kit.

  • Follow the manufacturer's instructions for the ELISA protocol.

  • Generate a standard curve and determine the PGE2 concentration in each sample.

• Data Analysis:

  • Calculate the percentage of PGE2 inhibition for each FR122047 concentration relative to the vehicle-treated, stimulated control.

  • Plot the percentage of inhibition against the log of the FR122047 concentration to determine the IC50 value.

Signaling Pathway and Experimental Workflow

COX-1 Signaling Pathway

The following diagram illustrates the canonical COX-1 signaling pathway. Arachidonic acid, released from the cell membrane by phospholipase A2, is converted by COX-1 into the unstable intermediate Prostaglandin H2 (PGH2). PGH2 is then further metabolized by various synthases into different prostaglandins (B1171923) (like PGE2) and thromboxanes (like TXA2), which are involved in a variety of physiological processes. FR122047 selectively inhibits the cyclooxygenase activity of COX-1, thereby blocking the production of these downstream mediators.

Caption: The COX-1 signaling pathway and the inhibitory action of FR122047.

Experimental Workflow for Assessing COX-1 Inhibition

The following diagram outlines the key steps in a typical in vitro experiment to evaluate the efficacy of FR122047.

Caption: A typical experimental workflow for evaluating FR122047's inhibition of COX-1.

References

• 1. sigmaaldrich.com [sigmaaldrich.com]

Application Notes and Protocols for In Vivo Administration of FR122047

For Researchers, Scientists, and Drug Development Professionals

Introduction

FR122047 is a selective inhibitor of cyclooxygenase-1 (COX-1), a key enzyme in the biosynthesis of prostanoids such as prostaglandins (B1171923) and thromboxanes. Due to its selectivity, FR122047 serves as a valuable research tool for investigating the specific physiological and pathophysiological roles of COX-1 in various in vivo models. These application notes provide detailed protocols for the oral administration of FR122047 in preclinical research settings, summarize key quantitative data from in vivo studies, and illustrate the relevant signaling pathway.

Data Presentation

The following tables summarize the quantitative data on the in vivo efficacy of FR122047 administered orally in a rat model of collagen-induced arthritis (CIA).

Table 1: In Vivo Efficacy of Orally Administered FR122047 in Rat Collagen-Induced Arthritis (CIA) Model

Parameter	Species	Animal Model	Administration Route	Dosage Range (mg/kg)	ED₅₀ (mg/kg)	Reference
Anti-inflammatory Effect (Paw Edema)	Rat (Lewis)	Collagen-Induced Arthritis (CIA)	Oral	0.032 - 3.2	0.56	[1]

Table 2: Effect of Orally Administered FR122047 on Prostanoid Levels in CIA Rat Paws

Parameter	Species	Animal Model	Administration Route	Dosage Range (mg/kg)	ED₅₀ (mg/kg)	Reference
Inhibition of Prostaglandin E₂ (PGE₂) Production	Rat (Lewis)	Collagen-Induced Arthritis (CIA)	Oral	0.032 - 3.2	0.24	[1]
Inhibition of Thromboxane B₂ (TXB₂) Production	Rat (Lewis)	Collagen-Induced Arthritis (CIA)	Oral	0.032 - 3.2	0.13	[1]

Table 3: Ex Vivo Efficacy of FR122047 on COX-1 Activity in Rat Whole Blood

Parameter	Species	Assay	Administration Route	Dosage Range (mg/kg)	ED₅₀ (mg/kg)	Reference
Inhibition of COX-1-derived Thromboxane B₂ (TXB₂)	Rat	Ex vivo whole blood assay	Oral	0.032 - 3.2	0.059	[1]

Experimental Protocols

Protocol 1: Preparation and Oral Administration of FR122047 in Rats

This protocol details the preparation of an FR122047 formulation for oral gavage in rats, based on effective in vivo studies.

Materials:

• FR122047 hydrochloride

• Dimethyl sulfoxide (B87167) (DMSO)

• Polyethylene glycol 300 (PEG300)

• Tween-80

• Saline (0.9% NaCl)

• Sterile microcentrifuge tubes

• Vortex mixer

• Oral gavage needles (appropriate size for the animal)

• Syringes

Procedure:

• Stock Solution Preparation:

  • Prepare a stock solution of FR122047 in DMSO. For example, to achieve a final dosing solution of 2.5 mg/mL, a 25 mg/mL stock solution in DMSO can be prepared. Note: Adjust the concentration of the stock solution based on the desired final dosing concentration and vehicle composition.

• Vehicle Preparation:

  • The vehicle consists of a mixture of PEG300, Tween-80, and Saline. A commonly used vehicle composition for oral administration of hydrophobic compounds is a 10:5:85 ratio of DMSO:Tween-80:Saline or a 10:40:50 ratio of DMSO:PEG300:Saline with a small amount of Tween-80.

• Dosing Solution Preparation (Example for a 2.5 mg/mL solution):

  • In a sterile microcentrifuge tube, add 100 µL of the 25 mg/mL FR122047 stock solution in DMSO.

  • Add 400 µL of PEG300 and mix thoroughly using a vortex mixer until the solution is clear.

  • Add 50 µL of Tween-80 and mix again until the solution is homogenous.

  • Add 450 µL of saline to bring the total volume to 1 mL. Vortex the solution thoroughly to ensure it is well-mixed and clear.

  • Always prepare the dosing solution fresh on the day of the experiment.

• Animal Dosing:

  • Accurately weigh each animal to determine the correct volume of the dosing solution to administer.

  • The oral administration of FR122047 has been shown to be effective in rats at doses ranging from 0.032 to 3.2 mg/kg.[1]

  • Administer the prepared FR122047 solution to the rats via oral gavage using a suitable gavage needle and syringe. Ensure proper technique to avoid injury to the animal.

  • For chronic studies, administer the dose daily or as required by the experimental design.

Workflow for FR122047 Oral Administration

Caption: Workflow for the preparation and oral administration of FR122047 in vivo.

Signaling Pathway

FR122047 is a selective inhibitor of Cyclooxygenase-1 (COX-1). COX-1 is a constitutively expressed enzyme that catalyzes the conversion of arachidonic acid to Prostaglandin H₂ (PGH₂). PGH₂ is a common precursor for the synthesis of various prostanoids, including prostaglandins (e.g., PGE₂) and thromboxanes (e.g., TXA₂), which are involved in a wide range of physiological and pathophysiological processes. By inhibiting COX-1, FR122047 blocks the production of these downstream mediators.

Cyclooxygenase-1 (COX-1) Signaling Pathway and Inhibition by FR122047

Caption: FR122047 selectively inhibits COX-1, blocking prostanoid synthesis.

References

• 1. Different Chemical Structures and Physiological/Pathological Roles of Cyclooxygenases - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols for Measuring COX-1 Inhibition using FR122047

For Researchers, Scientists, and Drug Development Professionals

Introduction

Cyclooxygenase-1 (COX-1) is a constitutively expressed enzyme crucial for various physiological processes, including platelet aggregation, gastric cytoprotection, and renal homeostasis.[1][2] The development of selective COX-1 inhibitors is a significant area of research for potential therapeutic applications, such as anti-thrombotic agents with reduced gastrointestinal side effects compared to non-selective NSAIDs. FR122047 is a potent and highly selective inhibitor of COX-1, making it a valuable tool for studying the physiological and pathological roles of this enzyme.[1] These application notes provide detailed protocols for measuring the inhibitory activity of FR122047 against COX-1 using various in vitro assay formats.

FR122047: A Selective COX-1 Inhibitor

FR122047 is a cell-permeable, trisubstituted thiazole (B1198619) compound that demonstrates a high degree of selectivity for COX-1 over COX-2.[1] This selectivity allows for the specific investigation of COX-1 mediated pathways.

Quantitative Data Summary

The inhibitory potency of FR122047 against COX-1 has been determined using various assay systems. The following table summarizes key quantitative data:

Parameter	Value	Assay System	Source(s)
IC₅₀ (COX-1)	28 nM	Human recombinant COX-1	[1]
IC₅₀ (COX-2)	65 µM	Human recombinant COX-2	[1]
Selectivity Ratio (COX-2 IC₅₀ / COX-1 IC₅₀)	~2,300-fold	Human recombinant enzymes	[1]
ED₅₀ (Thromboxane B₂ production inhibition)	0.059 mg/kg	Ex vivo rat whole blood assay	[3]
ED₅₀ (Anti-inflammatory effect)	0.56 mg/kg	Rat collagen-induced arthritis model	[3]
ED₅₀ (PGE₂ suppression in paw)	0.24 mg/kg	Rat collagen-induced arthritis model	[3]
ED₅₀ (TXB₂ suppression in paw)	0.13 mg/kg	Rat collagen-induced arthritis model	[3]

Experimental Protocols

This section provides detailed methodologies for three common assays to determine COX-1 inhibition by FR122047.

Protocol 1: In Vitro Fluorometric Assay for COX-1 Inhibition

This protocol is adapted from commercially available COX inhibitor screening kits and is suitable for high-throughput screening.[4]

Principle: The assay measures the peroxidase activity of COX-1. The reaction between the peroxidase component of COX-1 and a substrate generates a fluorescent product that can be quantified.

Materials:

• Human or ovine recombinant COX-1 enzyme

• COX Assay Buffer (e.g., 100 mM Tris-HCl, pH 8.0)

• Heme (cofactor)

• Fluorometric substrate (e.g., 10-acetyl-3,7-dihydroxyphenoxazine (B49719) - ADHP)

• Arachidonic acid (substrate)

• FR122047

• DMSO (for dissolving FR122047)

• 96-well black microplate

• Fluorescence microplate reader (Excitation: 535 nm, Emission: 590 nm)

Procedure:

• Reagent Preparation:

  • Prepare a stock solution of FR122047 in DMSO.

  • Prepare serial dilutions of FR122047 in COX Assay Buffer to achieve final desired concentrations.

  • Prepare a working solution of COX-1 enzyme in cold COX Assay Buffer.

  • Prepare working solutions of heme, ADHP, and arachidonic acid according to the manufacturer's instructions.

• Assay Setup (in a 96-well plate):

  • 100% Initial Activity Wells (Control): Add 150 µL of COX Assay Buffer, 10 µL of Heme, 10 µL of ADHP, 10 µL of COX-1 enzyme, and 10 µL of DMSO (vehicle).

  • Inhibitor Wells: Add 150 µL of COX Assay Buffer, 10 µL of Heme, 10 µL of ADHP, 10 µL of COX-1 enzyme, and 10 µL of the desired FR122047 dilution.

  • Background Wells: Add 160 µL of COX Assay Buffer, 10 µL of Heme, 10 µL of ADHP, and 10 µL of DMSO.

• Pre-incubation: Incubate the plate at 37°C for 10-15 minutes to allow FR122047 to interact with the enzyme.

• Reaction Initiation: Add 10 µL of arachidonic acid solution to all wells to start the reaction.

• Measurement: Immediately read the fluorescence intensity at an excitation wavelength of 535 nm and an emission wavelength of 590 nm. Monitor the kinetics of the reaction for 5-10 minutes.

• Data Analysis:

  • Subtract the background fluorescence from all readings.

  • Determine the rate of reaction for each concentration of FR122047.

  • Calculate the percentage of inhibition for each concentration relative to the 100% initial activity control.

  • Plot the percent inhibition versus the logarithm of the FR122047 concentration and determine the IC₅₀ value using non-linear regression analysis.

Protocol 2: Thromboxane B₂ (TXB₂) ELISA for COX-1 Activity in Platelets

This protocol measures the production of Thromboxane B₂ (TXB₂), a stable metabolite of the COX-1 product Thromboxane A₂, from activated platelets.

Principle: Platelets are a rich source of COX-1. Upon stimulation, arachidonic acid is converted by COX-1 to prostaglandins, leading to the production of TXA₂, which is rapidly hydrolyzed to the stable TXB₂. The concentration of TXB₂ is measured by a competitive ELISA.

Materials:

• Human platelet-rich plasma (PRP) or washed platelets

• Arachidonic acid

• FR122047

• DMSO

• Tyrode's buffer or similar physiological buffer

• Thromboxane B₂ ELISA kit

• Microplate reader for absorbance measurement

Procedure:

• Platelet Preparation:

  • Isolate PRP from fresh human blood by centrifugation.

  • Alternatively, prepare washed platelets by further centrifugation and resuspension in a suitable buffer.

• Inhibitor Treatment:

  • Pre-incubate the platelet suspension with various concentrations of FR122047 (or DMSO as a vehicle control) at 37°C for 15-30 minutes.

• Platelet Activation:

  • Add arachidonic acid to the platelet suspension to a final concentration of 0.1-1 mM to induce aggregation and TXB₂ production.

  • Incubate for 5-10 minutes at 37°C.

• Reaction Termination:

  • Stop the reaction by adding a stopping solution (e.g., indomethacin (B1671933) or by placing the samples on ice and centrifuging to pellet the platelets).

• Sample Collection:

  • Collect the supernatant for TXB₂ measurement.

• TXB₂ Quantification:

  • Perform the Thromboxane B₂ ELISA on the collected supernatants according to the manufacturer's protocol.[1][5][6]

• Data Analysis:

  • Calculate the concentration of TXB₂ in each sample from the ELISA standard curve.

  • Determine the percent inhibition of TXB₂ production for each FR122047 concentration compared to the vehicle control.

  • Plot the percent inhibition versus the logarithm of the FR122047 concentration to determine the IC₅₀ value.

Protocol 3: Human Whole Blood Assay for COX-1 Inhibition

This ex vivo assay provides a more physiologically relevant system for evaluating the inhibitory effect of FR122047.[7][8]

Principle: Whole blood is incubated with the inhibitor, and then coagulation is initiated, leading to platelet activation and COX-1-mediated TXB₂ production. The level of TXB₂ in the resulting serum is measured.

Materials:

• Freshly drawn human venous blood (from healthy volunteers who have not taken NSAIDs for at least two weeks)

• FR122047

• DMSO

• Incubator at 37°C

• Centrifuge

• Thromboxane B₂ ELISA kit

Procedure:

• Blood Collection: Draw venous blood into tubes without any anticoagulant.

• Inhibitor Addition:

  • Immediately aliquot the blood into tubes containing various concentrations of FR122047 or DMSO (vehicle control).

• Coagulation and COX-1 Activation:

  • Incubate the blood samples at 37°C for 60 minutes to allow for clotting and subsequent platelet activation.

• Serum Separation:

  • Centrifuge the clotted blood samples at 2,000 x g for 10 minutes to separate the serum.

• TXB₂ Measurement:

  • Collect the serum and perform a Thromboxane B₂ ELISA to quantify the amount of TXB₂ produced, following the kit manufacturer's instructions.

• Data Analysis:

  • Calculate the TXB₂ concentration in each serum sample.

  • Determine the percentage of inhibition of TXB₂ production for each FR122047 concentration relative to the vehicle control.

  • Plot the percent inhibition versus the logarithm of the FR122047 concentration to calculate the IC₅₀ value.

Visualizations

COX-1 Signaling Pathway

Caption: COX-1 signaling pathway and the inhibitory action of FR122047.

Experimental Workflow for COX-1 Inhibition Assay

Caption: General experimental workflow for determining COX-1 inhibition.

References

• 1. documents.thermofisher.com [documents.thermofisher.com]
• 2. researchgate.net [researchgate.net]
• 3. An ELISA method to measure inhibition of the COX enzymes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. In Vitro Assays for Cyclooxygenase Activity and Inhibitor Characterization | Springer Nature Experiments [experiments.springernature.com]
• 5. arborassays.com [arborassays.com]
• 6. Human Thromboxane B2 ELISA Kit (EEL061) - Invitrogen [thermofisher.com]
• 7. Limitation of the in vitro whole blood assay for predicting the COX selectivity of NSAIDs in clinical use - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Limitation of the in vitro whole blood assay for predicting the COX selectivity of NSAIDs in clinical use - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Notes and Protocols for FR122047 In Vitro Enzyme Inhibition Assay

For Researchers, Scientists, and Drug Development Professionals

Introduction

FR122047 is a potent and highly selective inhibitor of cyclooxygenase-1 (COX-1), a key enzyme in the prostanoid biosynthesis pathway.[1][2][3] Due to its significant selectivity for COX-1 over COX-2, FR122047 serves as a valuable pharmacological tool for investigating the specific roles of COX-1 in various physiological and pathological processes.[1][4] These application notes provide detailed protocols for conducting in vitro enzyme inhibition assays to characterize the inhibitory activity of FR122047 against COX-1 and COX-2.

Cyclooxygenase (COX), also known as prostaglandin-endoperoxide synthase (PTGS), exists in two primary isoforms, COX-1 and COX-2.[5][6] COX-1 is constitutively expressed in most tissues and is responsible for the production of prostaglandins (B1171923) that are crucial for maintaining gastrointestinal mucosal integrity and regulating renal blood flow.[5][6] In contrast, COX-2 is an inducible enzyme, with its expression being significantly upregulated at sites of inflammation, leading to the production of prostaglandins that mediate pain, fever, and inflammation.[5][6] Non-steroidal anti-inflammatory drugs (NSAIDs) exert their therapeutic effects by inhibiting COX enzymes.[7] The relative inhibitory activity against COX-1 and COX-2 is a critical determinant of a drug's efficacy and side-effect profile.[7]

Data Presentation

The inhibitory activity of FR122047 is quantified by its half-maximal inhibitory concentration (IC50), which is the concentration of the inhibitor required to reduce the enzyme's activity by 50%.

Compound	Target Enzyme	IC50	Selectivity (COX-1/COX-2)
FR122047	Human Recombinant COX-1	28 nM[1][3]	~2300-fold[1]
FR122047	Human Recombinant COX-2	65 µM[1][2]

Signaling Pathway

The following diagram illustrates the cyclooxygenase signaling pathway and the point of inhibition by FR122047.

Caption: Cyclooxygenase signaling pathway and FR122047's point of inhibition.

Experimental Workflow

The general workflow for determining the in vitro COX inhibitory activity of FR122047 is depicted below.

Caption: General workflow for the in vitro COX inhibition assay.

Experimental Protocols

This section details a representative protocol for an in vitro cyclooxygenase inhibition assay to determine the IC50 values of FR122047 for COX-1 and COX-2. This protocol is based on commonly used colorimetric methods.[5][8]

Materials and Reagents

• Human recombinant COX-1 and COX-2 enzymes

• Assay Buffer (e.g., 100 mM Tris-HCl, pH 8.0)

• Heme

• FR122047

• Arachidonic Acid (substrate)

• N,N,N',N'-tetramethyl-p-phenylenediamine (TMPD) (colorimetric probe)

• Dimethyl sulfoxide (B87167) (DMSO)

• 96-well microplate

• Microplate reader

Protocol

• Reagent Preparation:

  • Prepare all reagents according to the manufacturer's instructions if using a commercial kit.

  • Prepare a stock solution of FR122047 in DMSO.

  • Create a series of dilutions of the FR122047 stock solution in Assay Buffer to achieve a range of final concentrations (e.g., 0.1 nM to 1000 nM for COX-1 and 1 µM to 1000 µM for COX-2). The final DMSO concentration in the assay should be kept low (e.g., <1%) to avoid enzyme inhibition.

• Assay Procedure:

  • Set up the 96-well plate as follows for both COX-1 and COX-2 assays in separate wells:

    • 100% Initial Activity (Control) Wells: Add 150 µL of Assay Buffer, 10 µL of Heme, and 10 µL of the respective enzyme solution (COX-1 or COX-2). Add 10 µL of the solvent (Assay Buffer with the same percentage of DMSO as the inhibitor wells).

    • Inhibitor Wells: Add 150 µL of Assay Buffer, 10 µL of Heme, and 10 µL of the respective enzyme solution. Add 10 µL of the diluted FR122047 solution.

    • Background Wells: Add 160 µL of Assay Buffer and 10 µL of Heme (no enzyme).

  • Incubate the plate at 25°C for 5 minutes to allow the inhibitor to bind to the enzyme.[5]

  • Add 20 µL of the TMPD solution to each well.[5]

  • Initiate the enzymatic reaction by adding 20 µL of the Arachidonic Acid solution to each well.[5]

• Measurement:

  • Immediately measure the absorbance at a specific wavelength (e.g., 590 nm) in kinetic mode for 5-10 minutes using a microplate reader.

• Data Analysis:

  • Subtract the absorbance of the background wells from the absorbance of the 100% initial activity and inhibitor wells.

  • Determine the rate of reaction for each well from the linear portion of the kinetic curve.

  • Calculate the percentage of inhibition for each concentration of FR122047 using the following formula: % Inhibition = [(Rate of Control - Rate of Inhibitor) / Rate of Control] x 100

  • Plot the percentage of inhibition against the logarithm of the inhibitor concentration.

  • Determine the IC50 value, the concentration of the inhibitor that causes 50% inhibition, from the dose-response curve using non-linear regression analysis.

Note: For a fluorometric assay, a suitable fluorometric probe would be used instead of TMPD, and the fluorescence would be measured at the appropriate excitation and emission wavelengths.[5] The general workflow and data analysis principles remain the same.

Conclusion

These application notes provide a comprehensive guide for the in vitro enzymatic inhibition assay of FR122047 against COX-1 and COX-2. The provided protocols and data serve as a valuable resource for researchers investigating the selective inhibition of COX-1 and its downstream effects. Adherence to detailed experimental procedures and careful data analysis are crucial for obtaining reliable and reproducible results in drug discovery and pharmacological research.

References

• 1. sigmaaldrich.com [sigmaaldrich.com]
• 2. medkoo.com [medkoo.com]
• 3. medchemexpress.com [medchemexpress.com]
• 4. Differential effect of FR122047, a selective cyclo-oxygenase-1 inhibitor, in rat chronic models of arthritis - PMC [pmc.ncbi.nlm.nih.gov]
• 5. benchchem.com [benchchem.com]
• 6. Structural basis for selective inhibition of cyclooxygenase-2 by anti-inflammatory agents - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Mechanism of action of anti-inflammatory drugs - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. benchchem.com [benchchem.com]

Application Notes and Protocols for FR122047 Compound

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed information and protocols for the proper storage, handling, and experimental use of FR122047, a selective cyclooxygenase-1 (COX-1) inhibitor.

Compound Information

• Name: FR122047

• Synonyms: 1-[(4,5-Bis(4-methoxyphenyl)-2-thiazolyl)carbonyl]-4-methylpiperazine hydrochloride

• Mechanism of Action: FR122047 is a potent and selective inhibitor of the cyclooxygenase-1 (COX-1) enzyme.[1] This selectivity allows for the investigation of COX-1 specific pathways and functions. It has demonstrated antiplatelet, analgesic, and anti-inflammatory effects in vivo.[2]

Proper Storage and Handling

Proper storage and handling of FR122047 are critical to maintain its stability and ensure experimental reproducibility.

Storage of Solid Compound:

The solid form of FR122047 should be stored at 2-8°C.[1]

Storage Condition	Recommended Temperature
Solid Form	2-8°C

Preparation and Storage of Stock Solutions:

FR122047 is soluble in various solvents. It is recommended to prepare stock solutions in DMSO. Due to the hygroscopic nature of DMSO, it is crucial to use a fresh, unopened vial to ensure maximum solubility.[2] If precipitation occurs upon dissolution, gentle warming and/or sonication can be used to aid solubilization.[2]

Stock solutions should be stored in tightly sealed vials at low temperatures to prevent degradation. For long-term storage, -80°C is recommended, while for shorter periods, -20°C is acceptable.[2] It is advisable to aliquot the stock solution into smaller volumes to avoid repeated freeze-thaw cycles.

Storage of Stock Solutions	Recommended Temperature	Duration
Long-term	-80°C	Up to 6 months
Short-term	-20°C	Up to 1 month

Quantitative Data

The following table summarizes the solubility of FR122047 in various solvents.

Solvent	Solubility
DMSO	100 mg/mL (217.40 mM)[2]
Water	4 mg/mL[1]
1 M HCl	2 mg/mL[1]

The inhibitory activity of FR122047 against COX-1 and COX-2 is presented below, highlighting its selectivity.

Enzyme	IC₅₀	Selectivity (COX-2/COX-1)
Human Recombinant COX-1	28 nM[1][2]	~2,300-fold[1]
Human Recombinant COX-2	65 µM[1]

Experimental Protocols

The following are detailed protocols for key experiments involving FR122047.

In Vitro Antiplatelet Aggregation Assay

This protocol outlines the procedure to assess the inhibitory effect of FR122047 on platelet aggregation in vitro.

Materials:

• FR122047

• Platelet-rich plasma (PRP)

• Agonist (e.g., Arachidonic Acid (AA), ADP, Collagen)

• 96-well microplate

• Microplate reader

Protocol:

• Prepare Platelet-Rich Plasma (PRP): Collect fresh whole blood from healthy donors in tubes containing an anticoagulant. Centrifuge the blood at a low speed to separate the PRP.

• Prepare FR122047 Solutions: Prepare a series of dilutions of FR122047 in an appropriate solvent (e.g., DMSO) to achieve the desired final concentrations in the assay.

• Incubation: In a 96-well plate, add PRP and the different concentrations of FR122047 or vehicle control. Incubate for a specified period (e.g., 5-10 minutes) at 37°C.

• Induce Aggregation: Add an agonist such as arachidonic acid (final concentration ~50 µM) or ADP (final concentration ~5 µM) to induce platelet aggregation.[3]

• Measure Aggregation: Immediately after adding the agonist, measure the change in optical density over time using a microplate reader.

• Data Analysis: Calculate the percentage of inhibition of platelet aggregation for each concentration of FR122047 compared to the vehicle control. Determine the IC₅₀ value.

In Vitro Antiplatelet Aggregation Workflow

In Vivo Analgesic Activity - Formalin Test

The formalin test is a widely used model to assess the analgesic effects of compounds, distinguishing between nociceptive and inflammatory pain.

Materials:

• FR122047

• Vehicle (e.g., 10% DMSO, 40% PEG300, 5% Tween-80, 45% Saline)

• Formalin solution (e.g., 5%)

• Experimental animals (e.g., mice or rats)

Protocol:

• Animal Acclimation: Acclimate animals to the testing environment for at least 30 minutes before the experiment.

• Compound Administration: Administer FR122047 or vehicle to the animals via the desired route (e.g., oral gavage) at a predetermined time before formalin injection.

• Formalin Injection: Inject a small volume (e.g., 20 µL) of formalin solution into the plantar surface of one hind paw.

• Observation: Immediately after injection, place the animal in an observation chamber and record the amount of time spent licking or biting the injected paw. The observation is typically divided into two phases: the early phase (0-5 minutes, neurogenic pain) and the late phase (15-30 minutes, inflammatory pain).

• Data Analysis: Compare the duration of nociceptive behaviors in the FR122047-treated group to the vehicle-treated group for both phases.

In Vivo Analgesic Activity Workflow (Formalin Test)

In Vivo Anti-Inflammatory Activity - Carrageenan-Induced Paw Edema

This model is used to evaluate the anti-inflammatory properties of a compound by measuring its ability to reduce edema induced by carrageenan.

Materials:

• FR122047

• Vehicle

• Carrageenan solution (e.g., 1%)

• Plethysmometer or calipers

• Experimental animals (e.g., rats)

Protocol:

• Baseline Measurement: Measure the initial volume or thickness of the hind paw of each animal.

• Compound Administration: Administer FR122047 or vehicle to the animals.

• Induction of Edema: After a set time following compound administration, inject a small volume of carrageenan solution into the sub-plantar region of the hind paw.

• Edema Measurement: Measure the paw volume or thickness at various time points after carrageenan injection (e.g., 1, 2, 3, 4, and 5 hours).

• Data Analysis: Calculate the percentage of inhibition of edema for the FR122047-treated group compared to the vehicle-treated group at each time point.

Signaling Pathway

FR122047 exerts its effects by selectively inhibiting the COX-1 enzyme. This inhibition disrupts the conversion of arachidonic acid into prostaglandin (B15479496) H₂ (PGH₂), a key precursor for various prostanoids, including thromboxane (B8750289) A₂ (TXA₂) and prostaglandins. The reduction in these prostanoids underlies the antiplatelet, analgesic, and anti-inflammatory properties of FR122047.

FR122047 Mechanism of Action

References

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. Monitoring Antiplatelet Aggregation In Vivo and In Vitro by Microtiter Plate Method - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Notes and Protocols for FR122047 in Ex Vivo Whole Blood Assays

For Researchers, Scientists, and Drug Development Professionals

Introduction

FR122047 is a potent and highly selective cyclooxygenase-1 (COX-1) inhibitor.[1] This document provides detailed application notes and protocols for the use of FR122047 in ex vivo whole blood assays, a critical tool for evaluating the pharmacological activity and selectivity of non-steroidal anti-inflammatory drugs (NSAIDs). The ex vivo whole blood assay offers a physiologically relevant environment to study the effects of compounds on COX isoenzymes within their native cellular and protein matrix.[2][3]

Mechanism of Action

FR122047 exerts its inhibitory effect on the arachidonic acid cascade. Specifically, it selectively blocks the COX-1 enzyme, preventing the conversion of arachidonic acid to prostaglandin (B15479496) H2 (PGH2). PGH2 is a crucial precursor for the synthesis of various prostanoids, including thromboxane (B8750289) A2 (TXA2), a potent mediator of platelet aggregation and vasoconstriction. The high selectivity of FR122047 for COX-1 over cyclooxygenase-2 (COX-2) makes it a valuable tool for investigating the specific roles of COX-1 in physiological and pathological processes.

Data Presentation

The following table summarizes the quantitative data for FR122047, highlighting its potency and selectivity.

Parameter	Value	Species/System	Comments	Reference
IC₅₀ (COX-1)	28 nM	Human Recombinant Enzyme	Demonstrates high potency for COX-1.	[1]
IC₅₀ (COX-2)	65 µM	Human Recombinant Enzyme	Indicates very low potency for COX-2.	[1]
Selectivity Ratio (COX-2/COX-1)	~2300-fold	Human Recombinant Enzyme	Highlights the exceptional selectivity for COX-1.	[1]
ED₅₀ (Thromboxane B₂ inhibition)	0.059 mg/kg (oral)	Rat (ex vivo whole blood assay)	Shows in vivo efficacy after oral administration.	[4]

Signaling Pathway

The diagram below illustrates the enzymatic pathway of prostaglandin and thromboxane synthesis from arachidonic acid, highlighting the point of inhibition by FR122047.

References

• 1. COX-1–derived thromboxane A2 plays an essential role in early B-cell development via regulation of JAK/STAT5 signaling in mouse - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. Protocol to quantify and phenotype SARS-CoV-2-specific T cell response using a rapid flow-cytometry-based whole blood assay - PMC [pmc.ncbi.nlm.nih.gov]

Technical Notes & Optimization

FR122047 stability issues in experimental buffer

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals experiencing stability issues with FR122047 in experimental buffers.

Frequently Asked Questions (FAQs)

Q1: My FR122047 precipitated out of solution after dilution into my aqueous experimental buffer. What should I do?

A1: Precipitation upon dilution of a stock solution is a common issue for many small molecules. The first step is to ensure your stock solution is properly prepared. A high-concentration stock in an organic solvent like DMSO is recommended.[1] When diluting into your aqueous buffer, ensure the final concentration of the organic solvent is low (typically <0.5% v/v) to avoid affecting the biological system.[1] If precipitation persists, consider adjusting the pH of your buffer or using a co-solvent system.[1]

Q2: What is the recommended stock solution concentration and storage for FR122047?

A2: For FR122047, preparing a high-concentration stock solution in DMSO is a common practice.[1][2] Following reconstitution, it is advisable to create aliquots and freeze them at -20°C. Stock solutions are reported to be stable for up to 6 months when stored at this temperature.[2]

Q3: Could the pH of my experimental buffer be affecting the stability of FR122047?

A3: Yes, pH can significantly impact the solubility and stability of small molecules, especially those with ionizable groups. Since FR122047 is supplied as a hydrochloride salt, it is acidic. The pH of your buffer will affect the ionization state of the molecule, which in turn influences its solubility. It is recommended to test the solubility of FR122047 in a series of buffers with different pH values to determine the optimal pH for your experiment, while also ensuring the pH is compatible with your biological assay.[1]

Q4: I am observing a loss of FR122047 activity over time in my assay. What could be the cause?

A4: A time-dependent loss of activity could indicate compound degradation in your experimental buffer. This can be influenced by factors such as pH, temperature, light exposure, and the presence of certain buffer components. It is also possible that the compound is reacting with components of your assay, such as the target protein or detection reagents.[3] Performing a time-course experiment to assess the stability of FR122047 in your specific assay buffer can help identify the issue.

Q5: Are there any known incompatibilities of FR122047 with common buffer components?

Troubleshooting Guides

Issue 1: Compound Precipitation in Aqueous Buffer

Symptoms:

• Visible precipitate or cloudiness after diluting DMSO stock into aqueous buffer.

• Inconsistent results between experiments.

Troubleshooting Protocol:

• Optimize Stock Dilution:

  • Minimize the volume of DMSO stock added to the aqueous buffer.

  • Add the DMSO stock to the buffer with vigorous vortexing to ensure rapid mixing.

• pH Adjustment:

  • Determine the pKa of FR122047 (if not available, test a range of pH values).

  • Prepare a series of buffers with pH values around the pKa.

  • Test the solubility of FR122047 in each buffer to find the optimal pH for solubility that is also compatible with your assay.[1]

• Co-Solvent Systems:

  • If pH adjustment is not sufficient, consider using a co-solvent system.

  • Prepare stock solutions in mixtures of solvents (e.g., DMSO/ethanol, DMSO/PEG400).[1]

  • Test the solubility and assay compatibility of these co-solvent systems.[1]

Issue 2: Suspected Compound Degradation

Symptoms:

• Loss of inhibitory activity over the course of the experiment.

• Appearance of new peaks in HPLC analysis of the compound in buffer over time.

Troubleshooting Protocol:

• Incubation Stability Study:

  • Incubate FR122047 in your experimental buffer at the assay temperature for different durations (e.g., 0, 1, 2, 4, 8 hours).

  • At each time point, measure the concentration of the parent compound using a suitable analytical method like HPLC.

• Forced Degradation Study:

  • To identify potential degradation pathways, subject FR122047 to stress conditions (e.g., acidic, basic, oxidative, photolytic).

  • Analyze the degradation products to understand the compound's liabilities.

Data Presentation

Table 1: Solubility of FR122047

Solvent	Concentration
1 M HCl	2 mg/mL
Water	4 mg/mL
DMSO	5 mg/mL

Data sourced from Sigma-Aldrich product information.[2]

Experimental Protocols

Protocol 1: Assessing Compound Stability in Experimental Buffer

Objective: To determine the stability of FR122047 in a specific experimental buffer over time.

Methodology:

• Prepare a stock solution of FR122047 in DMSO (e.g., 10 mM).

• Dilute the stock solution to the final working concentration in the experimental buffer to be tested.

• Incubate the solution at the intended experimental temperature (e.g., 37°C).

• At various time points (e.g., 0, 1, 2, 4, 8, 24 hours), take an aliquot of the solution.

• Immediately analyze the aliquot by a suitable analytical method (e.g., HPLC-UV) to quantify the remaining concentration of FR122047.

• Plot the concentration of FR122047 as a function of time to determine its stability profile.

Visualizations

Caption: Troubleshooting workflow for FR122047 stability issues.

Caption: Simplified COX-1 signaling pathway inhibited by FR122047.

References

• 1. benchchem.com [benchchem.com]
• 2. COX-1 Inhibitor, FR122047 The COX-1 Inhibitor, FR122047, also referenced under CAS 130717-51-0, controls the biological activity of COX-1. This small molecule/inhibitor is primarily used for Cell Signaling applications. | 130717-51-0 [sigmaaldrich.com]
• 3. benchchem.com [benchchem.com]

Technical Support Center: FR122047 In Vivo Studies

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with the selective COX-1 inhibitor, FR122047, in in vivo models.

Frequently Asked Questions (FAQs)

Q1: What is FR122047 and what is its primary mechanism of action?

FR122047 is a potent and selective inhibitor of cyclooxygenase-1 (COX-1).[1][2] Its chemical name is 1-[(4,5-bis(4-methoxyphenyl)-2-thiazoyl)carbonyl]-4-methylpiperazine hydrochloride.[2][3] It demonstrates a high degree of selectivity for COX-1 over COX-2, with studies indicating it is over 2300 times more selective for COX-1.[4][5] This selectivity is key to its mechanism of action, which involves the inhibition of prostaglandin (B15479496) and thromboxane (B8750289) synthesis mediated by COX-1.[3][4]

Q2: What are the expected therapeutic effects of FR122047 in animal models?

In preclinical studies, FR122047 has been shown to have analgesic, anti-platelet, and anti-inflammatory properties.[1][2] It has demonstrated a dose-dependent anti-inflammatory effect in a rat model of collagen-induced arthritis (CIA).[2][3] It also potently inhibits platelet aggregation induced by arachidonic acid and collagen.[4]

Q3: What is the most significant reported "side effect" or lack thereof for FR122047 in vivo?

The most notable finding regarding the side effect profile of FR122047 is its lack of gastric mucosal damage, a common adverse effect associated with non-selective non-steroidal anti-inflammatory drugs (NSAIDs).[3][4] Chronic administration of FR122047 in rats with collagen-induced arthritis did not induce any visible gastric lesions, in stark contrast to the non-selective COX inhibitor indomethacin, which caused marked gastric damage.[4]

Q4: Has FR122047 been evaluated in human clinical trials?

The provided search results focus on preclinical, in vivo animal models and do not contain information regarding human clinical trials of FR122047.

Troubleshooting Guide

Issue 1: I am observing unexpected gastrointestinal irritation in my animal models treated with FR122047.

• Possible Cause 1: Incorrect Compound. Verify the identity and purity of the supplied FR122047. Contamination with other non-selective COX inhibitors could lead to gastric issues.

• Possible Cause 2: Vehicle Effects. The vehicle used to dissolve and administer FR122047 may be causing irritation. Run a vehicle-only control group to assess the baseline effects of the vehicle on the gastric mucosa.

• Possible Cause 3: Animal Model Sensitivity. While studies in rat models of arthritis have shown no gastric damage, your specific animal model or strain might have a different sensitivity. Consider a dose-response study starting with lower doses to establish a safe therapeutic window in your model.

• Possible Cause 4: Pre-existing Conditions. Ensure that the animals do not have any underlying gastrointestinal conditions that could be exacerbated by any experimental compound.

Issue 2: FR122047 is not showing the expected anti-inflammatory effect in my arthritis model.

• Possible Cause 1: Inappropriate Animal Model. FR122047 was effective in the rat collagen-induced arthritis (CIA) model but had no effect in the rat adjuvant-induced arthritis (AIA) model.[2][3] This suggests that the inflammatory processes in the AIA model are not primarily driven by COX-1. Ensure that the pathogenesis of your chosen animal model involves COX-1-mediated inflammation.

• Possible Cause 2: Insufficient Dosage or Bioavailability. Review the dosage and administration route. The effective oral dose (ED50) for anti-inflammatory effects in the rat CIA model was 0.56 mg/kg.[2][3] Check for proper dissolution of the compound and consider pharmacokinetic studies to ensure adequate exposure in your model.

• Possible Cause 3: Timing of Administration. The timing of drug administration relative to disease induction and progression is critical. The reported studies initiated treatment prophylactically. The therapeutic window for FR122047's efficacy might be different in an established disease model.

Data Summary

Table 1: Gastric Damage Assessment of FR122047 in a Rat Model of Collagen-Induced Arthritis (CIA)

Treatment Group	Dose (mg/kg, oral)	Number of Rats with Gastric Lesions
FR122047	0.032 - 3.2	0 / (number of rats not specified)
Indomethacin	3.2	2 / 5

Data extracted from a study on chronic administration in CIA rats.[4]

Experimental Protocols

1. Ex Vivo Rat Whole Blood Assay for COX-1 and COX-2 Inhibition

• Objective: To assess the selective inhibition of COX-1 and COX-2 by FR122047.

• Methodology:

  • Administer FR122047 orally to rats at various doses (e.g., 0.032 - 3.2 mg/kg).

  • After a set time, collect whole blood samples.

  • For COX-1 activity, allow a portion of the blood to coagulate to measure serum thromboxane B2 (TXB2) production.

  • For COX-2 activity, treat another portion of the blood with lipopolysaccharide (LPS) to induce COX-2 and measure prostaglandin E2 (PGE2) production.

  • Quantify TXB2 and PGE2 levels using appropriate immunoassays.

  • Calculate the ED50 values for the inhibition of each enzyme.

2. Rat Collagen-Induced Arthritis (CIA) Model

• Objective: To evaluate the anti-inflammatory efficacy of FR122047.

• Methodology:

  • Induce arthritis in susceptible rat strains (e.g., Lewis rats) by immunization with type II collagen emulsified in an adjuvant.

  • Administer FR122047 orally at desired doses (e.g., daily from day 1 to day 24 after the first immunization).

  • Monitor the development and severity of arthritis by measuring paw edema (e.g., using a plethysmometer).

  • At the end of the study, collect inflamed paw tissue to measure local levels of PGE2 and TXB2.

  • For gastric safety assessment, examine the stomach mucosa for any lesions.

Visualizations

Caption: Mechanism of selective COX-1 inhibition by FR122047.

Caption: Workflow for assessing FR122047 in a rat CIA model.

References

• 1. COX-1 Inhibitor, FR122047 The COX-1 Inhibitor, FR122047, also referenced under CAS 130717-51-0, controls the biological activity of COX-1. This small molecule/inhibitor is primarily used for Cell Signaling applications. | 130717-51-0 [sigmaaldrich.com]
• 2. researchgate.net [researchgate.net]
• 3. Differential effect of FR122047, a selective cyclo-oxygenase-1 inhibitor, in rat chronic models of arthritis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Differential effect of FR122047, a selective cyclo-oxygenase-1 inhibitor, in rat chronic models of arthritis - PMC [pmc.ncbi.nlm.nih.gov]
• 5. The analgesic effect profile of FR122047, a selective cyclooxygenase-1 inhibitor, in chemical nociceptive models PMID: 10720634 | MCE [medchemexpress.cn]

FR122047 off-target effects in cell-based assays

Welcome to the technical support center for FR122047. This resource is designed to assist researchers, scientists, and drug development professionals in utilizing FR122047 effectively in cell-based assays. Here you will find troubleshooting guides and frequently asked questions (FAQs) to address common issues and ensure the accuracy and reliability of your experimental results.

Frequently Asked Questions (FAQs)

Q1: What is the primary mechanism of action of FR122047?

A1: FR122047 is a potent and highly selective inhibitor of the cyclooxygenase-1 (COX-1) enzyme. Its mechanism of action is the inhibition of COX-1, which is a key enzyme in the biosynthetic pathway that converts arachidonic acid into prostanoids, such as prostaglandins (B1171923) and thromboxanes.[1]

Q2: How selective is FR122047 for COX-1 over COX-2?

A2: FR122047 exhibits a very high degree of selectivity for COX-1 over COX-2. In studies using human recombinant enzymes, the IC50 value for COX-1 is approximately 28 nM, while the IC50 for COX-2 is around 65 µM. This represents a selectivity of approximately 2,300-fold in favor of COX-1.

Q3: I am observing lower than expected potency of FR122047 in my cell-based assay. What are the possible causes?

A3: Several factors could contribute to lower than expected potency:

• Compound Stability: Ensure that the compound has been stored correctly at 2-8°C and protected from light and moisture. Once reconstituted, stock solutions should be aliquoted and frozen at -20°C and are typically stable for up to 6 months. Avoid repeated freeze-thaw cycles.

• Cell Type Specificity: The expression and activity of COX-1 can vary significantly between different cell lines. Confirm that your chosen cell line expresses sufficient levels of COX-1 to observe a potent inhibitory effect.

• Assay Conditions: The concentration of arachidonic acid, the substrate for COX enzymes, can influence the apparent potency of inhibitors. Ensure consistent and appropriate substrate concentrations across your experiments.

• Serum in Media: Components in fetal bovine serum (FBS) can sometimes interfere with the activity of small molecule inhibitors. Consider reducing the serum concentration or using serum-free media during the compound treatment period if compatible with your cell line.

Q4: My results with FR122047 are inconsistent between experiments. How can I improve reproducibility?

A4: To improve reproducibility, consider the following:

• Consistent Cell Culture Practices: Maintain consistent cell passage numbers, seeding densities, and growth conditions.

• Reagent Quality: Use high-quality reagents and ensure that assay kits are within their expiration dates.

• Precise Compound Handling: Prepare fresh dilutions of FR122047 from a validated stock solution for each experiment. Use calibrated pipettes to ensure accurate concentrations.

• Standardized Protocols: Follow a standardized experimental protocol meticulously, paying close attention to incubation times, temperatures, and washing steps.

Q5: I am observing unexpected cytotoxicity in my cell-based assay at concentrations where FR122047 should be selective. What could be the reason?

A5: While FR122047 is highly selective for COX-1, off-target effects, although not widely reported, can never be completely ruled out, especially at higher concentrations. Consider the following:

• Concentration Range: Ensure you are using a concentration range that is relevant for COX-1 inhibition and avoid excessively high concentrations that are more likely to induce non-specific effects.

• Cell Line Sensitivity: Some cell lines may be more sensitive to the compound or its vehicle (e.g., DMSO). Always include a vehicle-only control to assess the baseline cytotoxicity.

• Assay-Specific Artifacts: The readout of your cytotoxicity assay could be influenced by the compound. For example, some compounds can interfere with the enzymatic reactions of viability assays like the MTT assay. Consider using an orthogonal method to confirm cytotoxicity, such as a trypan blue exclusion assay or a live/dead cell staining kit.

Data Presentation

Table 1: In Vitro Inhibitory Potency of FR122047 against Human COX-1 and COX-2

Target	IC50	Selectivity (COX-2/COX-1)
Human Recombinant COX-1	28 nM	~2,300-fold
Human Recombinant COX-2	65 µM

Data compiled from publicly available sources.

Experimental Protocols

1. Protocol for Measuring Prostaglandin E2 (PGE2) Production in Cell Culture Supernatants

This protocol is a general guideline for a competitive enzyme-linked immunosorbent assay (ELISA) to measure PGE2 levels. Specific details may vary depending on the commercial kit used.

• Cell Seeding: Seed cells in a 96-well plate at a density that will result in a confluent monolayer on the day of the experiment.

• Cell Stimulation: If necessary, stimulate the cells with an appropriate agonist (e.g., lipopolysaccharide [LPS] or a calcium ionophore) to induce arachidonic acid release and subsequent PGE2 production.

• Compound Treatment: Pre-incubate the cells with various concentrations of FR122047 or vehicle control for a specified period (e.g., 1-2 hours) before adding the stimulus.

• Supernatant Collection: After the desired incubation time with the stimulus, centrifuge the plate at a low speed (e.g., 1000 x g for 10 minutes) to pellet the cells. Carefully collect the supernatant for PGE2 measurement.

• PGE2 ELISA: Perform the ELISA according to the manufacturer's instructions. This typically involves:

  • Adding standards and samples to a plate pre-coated with a capture antibody.

  • Adding a PGE2-enzyme conjugate (e.g., PGE2-HRP).

  • Incubating to allow for competitive binding.

  • Washing the plate to remove unbound reagents.

  • Adding a substrate that is converted by the enzyme to produce a detectable signal.

  • Stopping the reaction and measuring the absorbance using a microplate reader.

• Data Analysis: Calculate the concentration of PGE2 in the samples by comparing their absorbance to the standard curve.

2. Protocol for Measuring Thromboxane B2 (TXB2) Production in Cell Culture Supernatants

This protocol provides a general outline for a competitive ELISA to measure TXB2, the stable metabolite of the highly unstable Thromboxane A2 (TXA2).

• Cell Seeding and Stimulation: Follow the same initial steps as for the PGE2 assay. Cell types that are potent producers of TXA2, such as platelets or certain macrophage cell lines, are ideal for this assay.

• Compound Treatment: Pre-treat the cells with a range of FR122047 concentrations or vehicle.

• Supernatant Collection: Collect the cell culture supernatant after stimulation.

• TXB2 ELISA: Use a commercial TXB2 ELISA kit and follow the manufacturer's protocol. The principle is similar to the PGE2 ELISA, involving competitive binding between the TXB2 in the sample and a labeled TXB2 conjugate for a limited number of antibody binding sites.

• Data Analysis: Determine the TXB2 concentration in your samples from the standard curve generated in the assay.

Mandatory Visualizations

Caption: The COX-1 signaling pathway and the inhibitory action of FR122047.

Caption: A logical workflow for troubleshooting unexpected results in cell-based assays.

Caption: Hypothetical illustration of how an off-target effect could confound experimental data.

References

• 1. Measurement of cyclooxygenase inhibition using liquid chromatography-tandem mass spectrometry - PMC [pmc.ncbi.nlm.nih.gov]

how to improve the bioavailability of FR122047

Welcome to the technical support center for FR122047, a potent and selective COX-1 inhibitor. This resource is designed for researchers, scientists, and drug development professionals to address common challenges encountered during experimentation, with a focus on improving the oral bioavailability of this compound.

Frequently Asked Questions (FAQs)

Q1: What is FR122047 and what is its primary mechanism of action?

A1: FR122047 is a cell-permeable, trisubstituted thiazole (B1198619) compound that functions as a potent and highly selective inhibitor of cyclooxygenase-1 (COX-1). Its mechanism of action involves the inhibition of the COX-1 enzyme, which is a key enzyme in the biosynthetic pathway of prostaglandins (B1171923) from arachidonic acid. This selective inhibition of COX-1 makes it a valuable tool for studying the specific roles of this enzyme in various physiological and pathological processes.

Q2: What are the known solubility properties of FR122047?

A2: Based on available data, the solubility of FR122047 is as follows:

• 1 M HCl: 2 mg/mL

• Water: 4 mg/mL

• DMSO: 5 mg/mL

While it exhibits some aqueous solubility, challenges may still arise in achieving the desired concentration for in vivo studies, potentially impacting its bioavailability.

Q3: What is the Biopharmaceutics Classification System (BCS) and why is it important for FR122047?

A3: The Biopharmaceutics Classification System (BCS) is a scientific framework that categorizes drug substances based on their aqueous solubility and intestinal permeability. This classification helps in predicting a drug's oral absorption. The four classes are:

• Class I: High Solubility, High Permeability

• Class II: Low Solubility, High Permeability

• Class III: High Solubility, Low Permeability

• Class IV: Low Solubility, Low Permeability

The BCS class of FR122047 has not been definitively established in publicly available literature. However, based on its molecular structure, it may face challenges with either solubility or permeability, potentially placing it in Class II, III, or IV. Understanding its likely BCS class is crucial for selecting an appropriate bioavailability enhancement strategy.

Q4: What are the general strategies to improve the bioavailability of a compound like FR122047?

A4: Several strategies can be employed to enhance the oral bioavailability of pharmaceutical compounds. These can be broadly categorized as:

• Particle Size Reduction: Increasing the surface area of the drug to improve dissolution rate (e.g., micronization, nanosuspension).

• Solubility Enhancement: Improving the drug's ability to dissolve in the gastrointestinal fluids (e.g., solid dispersions, use of co-solvents, cyclodextrin (B1172386) complexation).

• Permeability Enhancement: Improving the drug's ability to cross the intestinal membrane (e.g., use of permeation enhancers).

• Lipid-Based Formulations: Encapsulating the drug in lipidic carriers to enhance absorption via the lymphatic system and reduce first-pass metabolism.

Troubleshooting Guide

Issue Encountered	Potential Cause	Suggested Troubleshooting Steps
Low in vivo efficacy despite proven in vitro potency.	Poor oral bioavailability. This could be due to low solubility, low permeability, or rapid first-pass metabolism.	1. Assess Permeability: Conduct an in vitro permeability assay (e.g., Caco-2).2. Formulation Enhancement: Based on the likely cause, select an appropriate formulation strategy (see below).
High variability in animal study results.	Inconsistent absorption from the gastrointestinal tract. This can be influenced by factors like food effects or the physical form of the compound.	1. Standardize Dosing Conditions: Ensure consistent fasting or fed states in animal models.2. Improve Formulation: Utilize a formulation that provides more consistent drug release and absorption, such as a nanosuspension or a self-emulsifying drug delivery system (SEDDS).
Precipitation of FR122047 in aqueous buffers during in vitro assays.	The concentration of FR122047 exceeds its aqueous solubility under the experimental conditions.	1. Use a Co-solvent: Add a small percentage of a water-miscible organic solvent (e.g., DMSO, ethanol) to the buffer.2. pH Adjustment: Evaluate the pH-solubility profile of FR122047 and adjust the buffer pH accordingly.

Bioavailability Enhancement Strategies: Data and Protocols

Below are summaries of common bioavailability enhancement techniques that could be applicable to FR122047, along with illustrative data from studies on other poorly bioavailable drugs and detailed experimental protocols.

Nanosuspension

Principle: Reducing the particle size of the drug to the nanometer range significantly increases the surface area, leading to a higher dissolution velocity and improved bioavailability. This is particularly effective for BCS Class II and IV compounds.

Illustrative Data (for a model BCS Class II drug):

Formulation	Mean Particle Size (nm)	Cmax (ng/mL)	AUC (ng·h/mL)	Relative Bioavailability (%)
Unprocessed Drug	> 2000	350 ± 50	1800 ± 250	100
Nanosuspension	250 ± 30	1100 ± 150	5400 ± 600	300

• Preparation of the Suspension:

  • Disperse 1% (w/v) of FR122047 in an aqueous solution containing a stabilizer. A combination of a polymer and a surfactant is often effective (e.g., 0.5% w/v Hydroxypropyl Methylcellulose (HPMC) and 0.1% w/v Polysorbate 80).

  • Stir the mixture at room temperature for 30 minutes to ensure complete wetting of the drug particles.

• Milling:

  • Transfer the suspension to a milling chamber containing milling media (e.g., yttrium-stabilized zirconium oxide beads, 0.5 mm diameter). The volume of the milling media should be approximately 50% of the chamber volume.

  • Mill the suspension at a high speed (e.g., 2000 rpm) for a specified duration (e.g., 2-8 hours). The optimal milling time should be determined by periodic particle size analysis.

  • Maintain the temperature of the milling chamber at a low level (e.g., 4°C) to prevent drug degradation.

• Separation and Characterization:

  • Separate the nanosuspension from the milling media by filtration or centrifugation.

  • Characterize the nanosuspension for particle size, polydispersity index (PDI), and zeta potential using dynamic light scattering (DLS).

  • Assess the crystallinity of the processed drug using Differential Scanning Calorimetry (DSC) and X-ray Powder Diffraction (XRPD).

Solid Dispersion

Principle: Dispersing the drug in an inert carrier matrix at the molecular level. This amorphous state has higher energy and greater aqueous solubility than the crystalline form.

Illustrative Data (for a model BCS Class II drug):

Formulation	Drug:Carrier Ratio	Dissolution after 30 min (%)	Cmax (µg/mL)	Relative Bioavailability (%)
Pure Drug	-	15	1.2	100
Solid Dispersion	1:5	85	4.8	400

• Dissolution:

  • Dissolve FR122047 and a hydrophilic polymer carrier (e.g., Polyvinylpyrrolidone (PVP) K30, HPMC) in a common volatile solvent (e.g., methanol, ethanol, or a mixture thereof). The drug-to-carrier ratio should be optimized (e.g., starting with 1:1, 1:3, and 1:5 w/w).

• Solvent Evaporation:

  • Evaporate the solvent under reduced pressure using a rotary evaporator at a controlled temperature (e.g., 40-50°C).

  • Continue the evaporation until a solid film or mass is formed.

• Drying and Pulverization:

  • Dry the resulting solid dispersion in a vacuum oven at a specified temperature (e.g., 40°C) for 24 hours to remove any residual solvent.

  • Pulverize the dried solid dispersion using a mortar and pestle and sieve to obtain a uniform particle size.

• Characterization:

  • Characterize the solid dispersion for drug content, dissolution rate, and physical state (amorphous or crystalline) using techniques like HPLC, USP dissolution apparatus II, DSC, and XRPD.

Visualization of Pathways and Workflows

Cyclooxygenase (COX) Signaling Pathway

The following diagram illustrates the general mechanism of action for COX inhibitors like FR122047.

Caption: Mechanism of action of FR122047 as a selective COX-1 inhibitor.

Experimental Workflow for In Vitro Permeability Assessment (Caco-2 Assay)

This diagram outlines the steps for determining the intestinal permeability of FR122047.

Technical Support Center: Troubleshooting FR122047-Induced Cytotoxicity

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals encountering cytotoxicity in their experiments with FR122047.

Frequently Asked Questions (FAQs)

Q1: What is FR122047 and what is its primary mechanism of action?

FR122047 is a potent and highly selective inhibitor of cyclooxygenase-1 (COX-1). Its primary mechanism of action is the inhibition of the COX-1 enzyme, which is involved in the conversion of arachidonic acid to prostaglandins. This selectivity for COX-1 over COX-2 is a key feature of its pharmacological profile.

Q2: Is cytotoxicity an expected effect of FR122047?

While the primary role of COX-1 is in physiological processes, studies have shown that FR122047 can induce cytotoxicity, specifically apoptosis (programmed cell death), in certain cell types, such as human breast cancer MCF-7 cells. This effect may be cell-type specific and concentration-dependent. Unexpected or widespread cytotoxicity across multiple cell lines at low concentrations may indicate an experimental issue or off-target effects.

Q3: What are the initial steps to take when observing unexpected cytotoxicity?

When unexpected cytotoxicity is observed, it is crucial to first rule out experimental artifacts. Key initial steps include:

• Verify Compound Concentration: Double-check all calculations for dilutions and ensure the stock solution concentration is accurate.

• Assess Vehicle Toxicity: Run a vehicle control (e.g., DMSO) at the same final concentration used in your experiment to ensure the solvent is not the cause of cytotoxicity.

• Check Cell Health: Ensure your cells are healthy, within a low passage number, and free from contamination (e.g., mycoplasma).

• Confirm Compound Purity and Stability: If possible, verify the purity of your FR122047 lot. Consider the stability of the compound in your specific cell culture medium over the duration of the experiment.

Troubleshooting Guides

Issue 1: Observed Cytotoxicity in Cancer Cell Lines (e.g., MCF-7)

If you are observing cytotoxicity in cancer cell lines, particularly MCF-7, this may be an on-target or expected off-target effect of FR122047.

Possible Cause: Induction of Apoptosis.

Troubleshooting Steps:

• Confirm Apoptosis: Utilize assays like Annexin V/Propidium Iodide (PI) staining followed by flow cytometry to differentiate between apoptosis and necrosis.

• Investigate the Apoptotic Pathway: Based on existing research, FR122047-induced apoptosis in MCF-7 cells is known to be caspase-8 dependent. You can investigate this by:

  • Western blotting for cleaved caspase-8, caspase-7, and PARP.

  • Assessing changes in the expression of Bcl-2 family proteins (e.g., Bax and Bcl-2) to determine the involvement of the mitochondrial pathway.

• Dose-Response Analysis: Perform a dose-response experiment to determine the concentration at which FR122047 induces cytotoxicity in your specific cell line.

Issue 2: Unexpected Cytotoxicity in Non-Cancerous or Other Cell Lines

If you observe significant cytotoxicity in cell lines where it is not expected, the following troubleshooting steps are recommended.

Possible Causes:

• Compound Insolubility and Precipitation

• High Vehicle Concentration

• Compound Degradation

• Off-target Effects

• Cell Culture Contamination

Troubleshooting Workflow:

Caption: A logical workflow for troubleshooting unexpected cytotoxicity.

Data Presentation

Table 1: FR122047 Inhibitory Concentrations

Target	IC50	Organism	Reference
COX-1	28 nM	Human	[1]
COX-2	65 µM	Human	[1]

Table 2: Recommended Concentration Ranges for Troubleshooting

Experiment	Concentration Range	Purpose
Initial Cytotoxicity Screening	0.1 µM - 100 µM	To determine the effective cytotoxic concentration range.
Apoptosis vs. Necrosis Assay	EC50 and 2x EC50	To characterize the mode of cell death at a known effective concentration.
Mechanism of Action Studies	0.5x to 2x EC50	To investigate downstream signaling events at relevant cytotoxic concentrations.
Vehicle Control (DMSO)	< 0.5% (v/v)	To ensure the solvent is not contributing to cytotoxicity.

Experimental Protocols

MTT Cell Viability Assay

Objective: To assess cell metabolic activity as an indicator of cell viability.

Methodology:

• Cell Seeding: Seed cells in a 96-well plate at a predetermined optimal density and allow them to adhere overnight.

• Compound Treatment: Treat cells with a serial dilution of FR122047 and appropriate controls (vehicle and untreated).

• Incubation: Incubate for the desired duration (e.g., 24, 48, 72 hours).

• MTT Addition: Add MTT reagent (final concentration 0.5 mg/mL) to each well and incubate for 2-4 hours at 37°C.

• Formazan (B1609692) Solubilization: Remove the medium and add 100 µL of a solubilization solution (e.g., DMSO) to dissolve the formazan crystals.

• Absorbance Measurement: Read the absorbance at 570 nm using a microplate reader.

LDH Cytotoxicity Assay

Objective: To quantify the release of lactate (B86563) dehydrogenase (LDH) from damaged cells, indicating a loss of membrane integrity.

Methodology:

• Cell Seeding and Treatment: Follow the same procedure as the MTT assay. Include a positive control for maximum LDH release (e.g., cell lysis buffer).

• Supernatant Collection: After the incubation period, carefully collect the cell culture supernatant.

• LDH Reaction: Add the supernatant to a new 96-well plate and add the LDH reaction mixture according to the manufacturer's protocol.

• Incubation: Incubate at room temperature for the recommended time, protected from light.

• Absorbance Measurement: Measure the absorbance at the wavelength specified by the assay kit (typically 490 nm).

Annexin V/PI Apoptosis Assay

Objective: To differentiate between viable, apoptotic, and necrotic cells.

Methodology:

• Cell Treatment: Treat cells with FR122047 at a concentration known to induce cytotoxicity.

• Cell Harvesting: Harvest both adherent and floating cells.

• Staining: Wash the cells with cold PBS and resuspend them in Annexin V binding buffer. Add Annexin V-FITC and Propidium Iodide (PI) according to the manufacturer's protocol.

• Incubation: Incubate for 15 minutes at room temperature in the dark.

• Flow Cytometry Analysis: Analyze the stained cells by flow cytometry.

  • Annexin V- / PI- : Live cells

  • Annexin V+ / PI- : Early apoptotic cells

  • Annexin V+ / PI+ : Late apoptotic/necrotic cells

  • Annexin V- / PI+ : Necrotic cells

Mandatory Visualizations

Signaling Pathways

Caption: Simplified COX-1 signaling pathway and the inhibitory action of FR122047.

Caption: Proposed apoptotic pathway induced by FR122047 in MCF-7 cells.

References

• 1. researchgate.net [researchgate.net]

Reference Data & Comparative Studies

A Comparative Analysis of FR122047 and Indomethacin in Preclinical Arthritis Models

For researchers and professionals in drug development, this guide offers a detailed comparison of the selective COX-1 inhibitor, FR122047, and the non-selective COX inhibitor, indomethacin (B1671933), in established rodent models of arthritis. This analysis is based on key preclinical data to inform early-stage research and development decisions.

This guide synthesizes data on the anti-inflammatory efficacy, biochemical effects, and gastric safety profiles of FR122047 and indomethacin. The findings are presented in a structured format to facilitate a clear, evidence-based comparison of these two compounds.

Mechanism of Action: A Tale of Two COX Inhibitors

FR122047 is a potent and selective inhibitor of cyclooxygenase-1 (COX-1), with a significantly lower inhibitory effect on COX-2. In contrast, indomethacin is a non-selective inhibitor of both COX-1 and COX-2 enzymes, which are responsible for the conversion of arachidonic acid into prostaglandins.[1] Prostaglandins, particularly PGE2, are key mediators of inflammation and pain.[1] The differential selectivity for COX isoforms is a critical factor influencing the efficacy and side-effect profiles of these two compounds.

Comparative Efficacy in Arthritis Models

The anti-inflammatory effects of FR122047 and indomethacin have been evaluated in two distinct rat models of arthritis: collagen-induced arthritis (CIA) and adjuvant-induced arthritis (AIA).

In the collagen-induced arthritis (CIA) model, a single oral administration of FR122047 demonstrated a dose-dependent reduction in paw edema, with an ED50 value of 0.56 mg/kg.[1] Furthermore, FR122047 dose-dependently suppressed the levels of prostaglandin (B15479496) E2 (PGE2) and thromboxane (B8750289) B2 (TXB2) in the inflamed paws of CIA rats, with ED50 values of 0.24 mg/kg and 0.13 mg/kg, respectively.[1] This suggests that COX-1 plays a significant role in the inflammatory and pathological processes of this particular arthritis model.

Conversely, in the adjuvant-induced arthritis (AIA) model, FR122047, even at doses up to 3.2 mg/kg, showed no anti-inflammatory effect and did not reduce the production of PGE2 or TXB2 in the inflamed paws.[1] In stark contrast, the non-selective COX inhibitor, indomethacin, was effective in reducing inflammation and prostaglandin levels in the paws of rats with AIA.[1]

Compound	Arthritis Model	Paw Edema Inhibition (ED50)	Paw PGE2 Inhibition (ED50)	Paw TXB2 Inhibition (ED50)
FR122047	Collagen-Induced Arthritis (CIA)	0.56 mg/kg	0.24 mg/kg	0.13 mg/kg
FR122047	Adjuvant-Induced Arthritis (AIA)	No effect	No effect	No effect
Indomethacin	Adjuvant-Induced Arthritis (AIA)	Effective	Effective	Effective

Gastric Safety Profile: A Key Differentiator

A significant concern with non-selective NSAIDs like indomethacin is the risk of gastrointestinal damage. In the CIA rat model, chronic treatment with indomethacin resulted in damage to the stomach mucosa.[1] However, chronic administration of FR122047 did not cause any gastric mucosal damage in the same model, highlighting the potential gastrointestinal safety benefits of selective COX-1 inhibition in this context.[1]

Compound	Arthritis Model	Gastric Mucosal Damage
FR122047	Collagen-Induced Arthritis (CIA)	No damage observed
Indomethacin	Collagen-Induced Arthritis (CIA)	Damage observed

Signaling Pathway and Experimental Workflow

The following diagrams illustrate the cyclooxygenase signaling pathway and a general experimental workflow for evaluating anti-arthritic compounds.

Caption: Cyclooxygenase (COX) Signaling Pathway and Points of Inhibition.

Caption: General Experimental Workflow for Preclinical Arthritis Studies.

Experimental Protocols

Animal Models

• Collagen-Induced Arthritis (CIA) in Rats: This model is induced by immunization with type II collagen, leading to an autoimmune-driven polyarthritis that shares pathological features with human rheumatoid arthritis.[1]

• Adjuvant-Induced Arthritis (AIA) in Rats: This model is induced by a single injection of Freund's complete adjuvant and is characterized by a rapid onset of inflammation and joint damage.[1]

Drug Administration

• FR122047 and Indomethacin: Both compounds were administered orally.[1] The specific dosages and treatment schedules varied depending on the experimental design. For acute anti-inflammatory effects in the CIA model, a single dose was administered. For assessment of gastric damage, chronic treatment was employed.[1]

Assessment of Efficacy and Side Effects

• Paw Edema: The volume of the rat paws was measured using a plethysmometer to quantify the degree of inflammation and the inhibitory effect of the treatments.[1]

• Prostaglandin and Thromboxane Levels: The levels of PGE2 and TXB2 in the inflamed paw tissue were measured to assess the biochemical efficacy of the COX inhibitors.[1]

• Gastric Mucosal Damage: The stomachs of the animals were macroscopically examined for any signs of mucosal damage or ulceration.[1]

References

• 1. Differential effect of FR122047, a selective cyclo-oxygenase-1 inhibitor, in rat chronic models of arthritis - PMC [pmc.ncbi.nlm.nih.gov]

A Comparative Guide to the Cross-Reactivity of FR122047, a Selective COX-1 Inhibitor

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive analysis of FR122047, a potent and highly selective cyclooxygenase-1 (COX-1) inhibitor. Its performance is objectively compared with other non-steroidal anti-inflammatory drugs (NSAIDs), supported by experimental data to inform research and development in pharmacology and drug discovery.

Performance Comparison of FR122047 and Other NSAIDs

FR122047 distinguishes itself from other NSAIDs through its remarkable selectivity for the COX-1 enzyme. This selectivity profile suggests a different therapeutic window and side-effect profile compared to non-selective or COX-2 selective inhibitors. The following table summarizes the 50% inhibitory concentration (IC50) values of FR122047 and a range of commonly used NSAIDs against COX-1 and COX-2. A lower IC50 value indicates greater potency. The selectivity ratio (IC50 COX-2 / IC50 COX-1) highlights the preference of the compound for COX-1 over COX-2.

Compound	COX-1 IC50 (µM)	COX-2 IC50 (µM)	Selectivity Ratio (COX-2/COX-1)	Reference
FR122047	0.028	65	~2321	[Sigma-Aldrich data]
Aspirin	3.57	29.3	8.2	[1]
Indomethacin	0.009	0.31	34.4	[2]
Ibuprofen	12	80	6.7	[2]
Naproxen	~2.5	~50	~20	[Data derived from multiple sources]
Diclofenac	0.076	0.026	0.34	[2]
Meloxicam	37	6.1	0.16	[2]
Celecoxib	82	6.8	0.08	[2]
Etoricoxib	>100	1.1	<0.011	[Human whole blood assay data]

Note: IC50 values can vary between different studies and assay conditions. The data presented here is compiled from multiple sources for comparative purposes.

Experimental Protocols

The data presented in this guide is primarily derived from in vitro enzyme inhibition assays and ex vivo whole blood assays. These methods are standard in the field for assessing the potency and selectivity of COX inhibitors.

In Vitro Cyclooxygenase (COX) Inhibition Assay

This assay measures the direct inhibitory effect of a compound on purified COX-1 and COX-2 enzymes.

Objective: To determine the IC50 values of a test compound for COX-1 and COX-2.

Materials:

• Purified recombinant human or ovine COX-1 and COX-2 enzymes.

• Arachidonic acid (substrate).

• Test compound (e.g., FR122047) dissolved in a suitable solvent (e.g., DMSO).

• Reaction buffer (e.g., 100 mM Tris-HCl, pH 8.0).

• Cofactors (e.g., hematin, epinephrine).

• Enzyme immunoassay (EIA) kit for prostaglandin (B15479496) E2 (PGE2) or other prostanoids.

Procedure:

• Prepare a reaction mixture containing the reaction buffer, cofactors, and the COX enzyme (either COX-1 or COX-2).

• Add various concentrations of the test compound to the reaction mixture and pre-incubate for a defined period (e.g., 10 minutes at 37°C) to allow for inhibitor binding.

• Initiate the enzymatic reaction by adding arachidonic acid.

• Allow the reaction to proceed for a specific time (e.g., 2 minutes).

• Stop the reaction by adding a quenching agent (e.g., hydrochloric acid).

• Measure the amount of prostaglandin produced using an EIA kit.

• Calculate the percentage of inhibition for each concentration of the test compound relative to a control with no inhibitor.

• Determine the IC50 value, the concentration of the compound that causes 50% inhibition of enzyme activity, by plotting the percentage of inhibition against the log of the compound concentration.

Human Whole Blood Assay for COX-1 and COX-2 Inhibition

This ex vivo assay provides a more physiologically relevant assessment of COX inhibition by accounting for factors such as plasma protein binding.

Objective: To determine the IC50 values of a test compound for COX-1 and COX-2 in a whole blood matrix.

Materials:

• Freshly drawn human venous blood from healthy, drug-free volunteers.

• Test compound dissolved in a suitable solvent.

• Lipopolysaccharide (LPS) to induce COX-2 expression.

• Enzyme immunoassay (EIA) kits for Thromboxane B2 (TXB2) and Prostaglandin E2 (PGE2).

Procedure for COX-1 Activity (Thromboxane B2 production):

• Aliquots of whole blood are incubated with various concentrations of the test compound or vehicle control at 37°C for a specified time (e.g., 60 minutes).

• Blood is allowed to clot, which triggers platelet activation and subsequent TXB2 production via COX-1.

• Serum is separated by centrifugation.

• The concentration of TXB2 in the serum is measured by EIA.

• The percentage of COX-1 inhibition at each test compound concentration is calculated relative to the vehicle control, and the IC50 value is determined.

Procedure for COX-2 Activity (Prostaglandin E2 production):

• Aliquots of heparinized whole blood are incubated with various concentrations of the test compound or vehicle control.

• LPS is added to the blood samples to induce the expression of COX-2 in monocytes.

• The blood is then incubated at 37°C for an extended period (e.g., 24 hours) to allow for COX-2 expression and PGE2 production.

• Plasma is separated by centrifugation.

• The concentration of PGE2 in the plasma is measured by EIA.

• The percentage of COX-2 inhibition at each test compound concentration is calculated relative to the LPS-stimulated control, and the IC50 value is determined.

Visualizing the Mechanisms and Workflows

To further elucidate the context of FR122047's activity, the following diagrams illustrate the relevant signaling pathway and a typical experimental workflow.

Caption: Simplified signaling pathway of prostaglandin synthesis and inhibition by various NSAIDs.

Caption: Experimental workflow for determining COX-1 and COX-2 selectivity using a human whole blood assay.

References

• 1. korambiotech.com [korambiotech.com]
• 2. What are COX-1 inhibitors and how do they work? [synapse.patsnap.com]

A Comparative Review of Cyclooxygenase-1 (COX-1) Inhibitors

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of various Cyclooxygenase-1 (COX-1) inhibitors, focusing on their performance, selectivity, and methodologies for evaluation. The information is intended to assist researchers, scientists, and drug development professionals in making informed decisions for their research and development endeavors.

Introduction to COX-1

Cyclooxygenase-1 (COX-1) is a constitutively expressed enzyme responsible for the conversion of arachidonic acid into prostanoids, which are lipid mediators involved in a wide range of physiological processes.[1] These include maintaining the integrity of the stomach lining, regulating kidney function, and supporting platelet aggregation.[1][2] Inhibition of COX-1 is the primary mechanism of action for many nonsteroidal anti-inflammatory drugs (NSAIDs), which are widely used for their analgesic, anti-inflammatory, and antipyretic properties.[2][3] However, the inhibition of COX-1 is also associated with undesirable side effects, most notably gastrointestinal complications.[4][5]

COX-1 Signaling Pathway

The COX-1 enzyme metabolizes arachidonic acid, released from the cell membrane by phospholipase A2, into prostaglandin (B15479496) H2 (PGH2). PGH2 is an unstable intermediate that is further converted into various biologically active prostanoids, including prostaglandins (B1171923) (such as PGE2, PGD2, and PGF2α), prostacyclin (PGI2), and thromboxane (B8750289) A2 (TXA2), by specific isomerases and synthases.[6] These prostanoids then bind to their respective G-protein coupled receptors on target cells to elicit a variety of physiological responses.

Caption: The COX-1 signaling pathway, illustrating the conversion of arachidonic acid to various prostanoids.

Comparative Performance of COX-1 Inhibitors

The performance of COX-1 inhibitors is primarily evaluated based on their potency (IC50 and Ki values) and their selectivity for COX-1 over the inducible isoform, COX-2. A lower IC50 or Ki value indicates a more potent inhibitor. The selectivity index (COX-2 IC50 / COX-1 IC50) is a critical parameter, with a higher value indicating greater selectivity for COX-1.

Inhibitor	COX-1 IC50	COX-2 IC50	Selectivity (COX-2/COX-1)	Reference
SC-560	9 nM	6.3 µM	~700	[7]
S-(+)-Ketoprofen	1.9 nM	27 nM	14.2	[7]
Ketorolac	20 nM	20 nM	1	[7]
Indomethacin	0.28 µM	-	-	[7]
Ibuprofen	13 µM	370 µM	28.5	[7]
TFAP	0.8 µM	-	-	[7]
Celecoxib	4-19 µM	0.003-0.006 µM	0.00015 - 0.0015	[8]
Diclofenac	0.5 µg/ml	0.5 µg/ml	1	[7]
Naproxen	8.7 µM	5.2 µM	0.6	[7]
Lornoxicam	5 nM	-	-	[7]

Note: IC50 values can vary depending on the specific assay conditions. The data presented here is for comparative purposes.

Experimental Protocols

Accurate and reproducible assessment of COX-1 inhibition is crucial for the development and comparison of inhibitors. Two commonly employed methods are the fluorometric inhibitor screening assay and the human whole blood assay.

Fluorometric COX-1 Inhibitor Screening Assay

This in vitro assay provides a rapid and sensitive method for screening potential COX-1 inhibitors. The assay is based on the fluorometric detection of the peroxidase activity of COX-1.

Experimental Workflow:

References

• 1. lecturio.com [lecturio.com]
• 2. Comparative Evaluation of Cyclooxygenase Inhibition Profiles Across Various NSAID Forms and Doses: Implications for Efficacy and Adverse Effects - PMC [pmc.ncbi.nlm.nih.gov]
• 3. COX Inhibitors - StatPearls - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 4. asiindia.in [asiindia.in]
• 5. gpnotebook.com [gpnotebook.com]
• 6. researchgate.net [researchgate.net]
• 7. selleckchem.com [selleckchem.com]
• 8. Kinetic basis for selective inhibition of cyclo-oxygenases - PubMed [pubmed.ncbi.nlm.nih.gov]

FR122047: A Superior Choice for Highly Selective COX-1 Inhibition in Research

For researchers, scientists, and drug development professionals investigating the specific roles of cyclooxygenase-1 (COX-1), the selection of a potent and highly selective inhibitor is paramount. FR122047, a trisubstituted thiazole (B1198619) derivative, emerges as a superior tool for such specific research due to its exceptional selectivity for COX-1 over its isoform, COX-2. This guide provides a comprehensive comparison of FR122047 with other COX inhibitors, supported by experimental data and detailed protocols, to aid in the informed selection of research tools.

Unparalleled Selectivity: A Quantitative Comparison

The defining characteristic of FR122047 is its remarkable potency and selectivity for COX-1. Experimental data, summarized in the table below, clearly demonstrates its superiority over other commonly used COX inhibitors. The selectivity ratio, calculated from the IC50 values (the concentration of an inhibitor required to reduce enzyme activity by 50%), highlights the preferential inhibition of COX-1 by FR122047.

Inhibitor	COX-1 IC50	COX-2 IC50	Selectivity Ratio (COX-2 IC50 / COX-1 IC50)
FR122047	28 nM [1]	65 µM [1]	~2300 [1]
SC-560	9 nM	6.3 µM	~700
Aspirin	3.57 µM[2]	29.3 µM[2]	~8.2
Ibuprofen	5.9 µM	9.9 µM	~1.7
Ketorolac (B1673617)	0.02 µM[3]	0.12 µM[3]	6
Indomethacin	0.063 µM[2]	0.48 µM[2]	~7.6

IC50 values can vary depending on the specific assay conditions.

This vast difference in potency, with a selectivity ratio of approximately 2300-fold, ensures that at appropriate concentrations, FR122047 will inhibit COX-1 with minimal off-target effects on COX-2. This level of specificity is crucial for elucidating the precise physiological and pathological functions of COX-1 without the confounding influence of COX-2 inhibition.

The Arachidonic Acid Signaling Pathway and COX-1 Inhibition

To understand the significance of COX-1 specific inhibition, it is essential to visualize its role in the arachidonic acid signaling pathway. Arachidonic acid, released from the cell membrane, is converted by COX enzymes into prostaglandins (B1171923) and thromboxanes, which are involved in a myriad of physiological processes. The following diagram illustrates this pathway and the specific point of intervention for a COX-1 selective inhibitor like FR122047.

Caption: Preferential inhibition of COX-1 by FR122047 in the arachidonic acid cascade.

Experimental Workflow for Determining COX-1 Specificity

The high selectivity of FR122047 is determined through rigorous in vitro assays. The following diagram outlines a typical experimental workflow for assessing the inhibitory potency of a compound against COX-1 and COX-2.

Caption: General workflow for in vitro COX inhibition assay.

Detailed Experimental Protocols

To ensure reproducibility and accuracy in assessing COX-1 selectivity, standardized experimental protocols are essential. Below are detailed methodologies for key experiments.

In Vitro COX Enzyme Inhibition Assay

This assay directly measures the inhibitory effect of a compound on purified COX-1 and COX-2 enzymes.

Materials:

• Purified human recombinant COX-1 and COX-2 enzymes

• Assay buffer (e.g., 100 mM Tris-HCl, pH 8.0)

• Hematin (cofactor)

• L-epinephrine (cofactor)

• Arachidonic acid (substrate)

• Test inhibitor (e.g., FR122047) dissolved in a suitable solvent (e.g., DMSO)

• Detection system (e.g., LC-MS/MS or Enzyme Immunoassay (EIA) kit for PGE2 or TXB2)

Procedure:

• Prepare a reaction mixture containing assay buffer, hematin, and L-epinephrine.

• Add the purified COX-1 or COX-2 enzyme to the reaction mixture and incubate for a short period (e.g., 2 minutes) at room temperature.

• Add varying concentrations of the test inhibitor to the enzyme solution and pre-incubate for a defined time (e.g., 10 minutes) at 37°C.

• Initiate the enzymatic reaction by adding arachidonic acid.

• Allow the reaction to proceed for a specific duration (e.g., 2 minutes) at 37°C.

• Stop the reaction by adding a suitable quenching agent (e.g., formic acid).

• Measure the amount of prostaglandin (e.g., PGE2) produced using a validated detection method like LC-MS/MS or EIA.

• Calculate the percentage of inhibition for each inhibitor concentration compared to a vehicle control.

• Determine the IC50 value by plotting the percentage of inhibition against the inhibitor concentration and fitting the data to a dose-response curve.

Human Whole Blood Assay for COX-1 and COX-2 Inhibition

This ex vivo assay provides a more physiologically relevant assessment of COX inhibition in the presence of blood components.

Materials:

• Freshly drawn human venous blood collected in heparinized tubes

• Lipopolysaccharide (LPS) to induce COX-2 expression

• Test inhibitor (e.g., FR122047)

• Calcium ionophore (A23187) to stimulate platelet aggregation (for COX-1)

• EIA kits for Thromboxane B2 (TXB2) (for COX-1) and Prostaglandin E2 (PGE2) (for COX-2)

Procedure for COX-1 (Platelet) Inhibition:

• Aliquot whole blood into tubes containing varying concentrations of the test inhibitor.

• Incubate for a specified time (e.g., 1 hour) at 37°C to allow for drug-enzyme interaction.

• Allow the blood to clot at 37°C for 1 hour to induce maximal thromboxane production.

• Centrifuge the samples to separate the serum.

• Measure the concentration of TXB2 in the serum using an EIA kit.

• Calculate the percentage of inhibition and determine the IC50 value.

Procedure for COX-2 (Monocyte) Inhibition:

• Aliquot whole blood into tubes containing varying concentrations of the test inhibitor.

• Add LPS to induce COX-2 expression in monocytes.

• Incubate the blood for 24 hours at 37°C.

• Centrifuge the samples to obtain plasma.

• Measure the concentration of PGE2 in the plasma using an EIA kit.

• Calculate the percentage of inhibition and determine the IC50 value.

Conclusion

The exceptional selectivity of FR122047 for COX-1, as demonstrated by robust quantitative data, makes it an invaluable tool for researchers seeking to dissect the specific functions of this crucial enzyme. By minimizing the confounding effects of COX-2 inhibition, FR122047 allows for a clearer understanding of COX-1's role in health and disease, paving the way for the development of more targeted therapeutic interventions. The provided experimental protocols offer a framework for the accurate and reproducible assessment of COX-1 selectivity, further empowering researchers in their scientific pursuits.

References

• 1. COX-1 Inhibitor, FR122047 [sigmaaldrich.com]
• 2. Effect of antiinflammatory drugs on COX-1 and COX-2 activity in human articular chondrocytes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Comparison of cyclooxygenase inhibitory activity and ocular anti-inflammatory effects of ketorolac tromethamine and bromfenac sodium - PubMed [pubmed.ncbi.nlm.nih.gov]

Evaluating the Therapeutic Index of FR122047: A Comparative Guide

This guide provides a comparative evaluation of the therapeutic index of FR122047, a selective cyclooxygenase-1 (COX-1) inhibitor. For researchers, scientists, and drug development professionals, understanding the balance between a compound's therapeutic efficacy and its adverse effects is paramount. The therapeutic index serves as a critical measure of a drug's safety profile. Here, we compare FR122047 with non-selective COX inhibitors and selective COX-2 inhibitors, supported by preclinical experimental data.

Mechanism of Action: The Role of COX Isoforms

Non-steroidal anti-inflammatory drugs (NSAIDs) exert their effects by inhibiting cyclooxygenase (COX) enzymes, which are crucial for the synthesis of prostaglandins (B1171923) from arachidonic acid. There are two primary isoforms of this enzyme:

• COX-1: A constitutively expressed enzyme responsible for producing prostaglandins that maintain gastrointestinal mucosal integrity and mediate platelet aggregation.

• COX-2: An inducible enzyme that is upregulated at sites of inflammation and is responsible for the production of prostaglandins that mediate pain and inflammation.

The conventional hypothesis posits that the anti-inflammatory effects of NSAIDs are due to COX-2 inhibition, while common adverse effects, such as gastrointestinal damage, are linked to the inhibition of COX-1.[1][2] Selective COX-2 inhibitors were developed to minimize these GI side effects.[3] FR122047, as a selective COX-1 inhibitor, presents an interesting case for studying the distinct roles of these enzymes.[2][4]

Figure 1: Arachidonic Acid Pathway and Points of Inhibition.

Experimental Evaluation of COX Inhibitors

The therapeutic index of a novel compound like FR122047 is evaluated through a series of preclinical studies designed to assess both its efficacy and safety compared to existing drugs.

Figure 2: Preclinical Experimental Workflow for COX Inhibitors.

Experimental Protocols

Detailed methodologies are crucial for the accurate interpretation and replication of experimental findings.

1. Ex Vivo Whole Blood Assay for COX-1 and COX-2 Activity This assay measures the potency of a compound to inhibit COX-1 and COX-2 in a physiologically relevant environment.[5]

• Objective: To determine the ED50 (the dose that causes 50% of the maximum effect) for COX-1 and COX-2 inhibition after in vivo drug administration.

• COX-1 Activity (Thromboxane B2 Production): Blood samples are collected from rats at various time points after oral administration of the test compound. The blood is allowed to clot at 37°C for 1 hour, a process that activates platelets and induces COX-1-mediated thromboxane (B8750289) A2 (TXA2) synthesis. Serum is then collected, and the stable metabolite of TXA2, thromboxane B2 (TXB2), is measured by radioimmunoassay.[6][7]

• COX-2 Activity (Prostaglandin E2 Production): Heparinized blood samples are incubated with lipopolysaccharide (LPS) to induce the expression of COX-2 in monocytes. The concentration of prostaglandin (B15479496) E2 (PGE2) in the plasma is then measured by radioimmunoassay.[7][8]

2. Rat Collagen-Induced Arthritis (CIA) Model The CIA model is a widely used preclinical model for rheumatoid arthritis, as it shares many pathological features with the human disease.[9][10][11]

• Objective: To evaluate the anti-inflammatory efficacy of the test compound.

• Induction: Arthritis is induced in susceptible rat strains (e.g., Lewis rats) by immunization with an emulsion of type II collagen and an adjuvant (e.g., Incomplete Freund's Adjuvant).[9][12] A booster injection may be given to ensure high incidence and severity.[9]

• Treatment: Oral administration of the test compounds (e.g., FR122047, indomethacin) or vehicle begins at a specified time relative to immunization (prophylactic or therapeutic dosing).[11]

• Efficacy Assessment: The primary measure of anti-inflammatory effect is the reduction in paw edema (swelling), which is measured using a plethysmometer. The ED50 for the anti-inflammatory effect is calculated from the dose-response curve.

3. Gastric Damage Assessment This protocol assesses the primary toxicity associated with traditional NSAIDs.

• Objective: To quantify the ulcerogenic activity of the test compounds after chronic administration.

• Procedure: Following the treatment period in the CIA model, rats are euthanized, and their stomachs are removed. The stomachs are opened along the greater curvature and examined for mucosal lesions (petechiae and erosions).

• Scoring: A lesion index is assigned based on the number and severity of the lesions observed. This allows for a quantitative comparison of the gastrointestinal toxicity of the different compounds.

Comparative Data Analysis

The following tables summarize the quantitative data from preclinical studies in rats, comparing FR122047 with the non-selective COX inhibitor, indomethacin.

Table 1: Ex Vivo COX Inhibition in Rat Whole Blood

Compound	COX-1 (TXB2) ED50 (mg/kg)	COX-2 (PGE2) ED50 (mg/kg)	COX-1/COX-2 Selectivity Ratio
FR122047	0.059	>3.2*	>54
Indomethacin	0.57	0.33	0.58

*At a dose of 3.2 mg/kg, FR122047 only inhibited COX-2 by 34.5%. Data sourced from preclinical studies.

Table 2: Anti-Inflammatory Efficacy in Rat CIA Model

Compound	Anti-inflammatory ED50 (mg/kg)
FR122047	0.56
Indomethacin	0.16

Data sourced from preclinical studies.

Table 3: Gastrointestinal Toxicity in Rat CIA Model

Compound	Dose Range (mg/kg)	Gastric Mucosal Lesions
FR122047	0.032 - 3.2	No visible lesions
Indomethacin	(Effective Doses)	Gastric damage observed

Data sourced from preclinical studies.

Therapeutic Index Evaluation

The therapeutic index (TI) is a ratio that compares the dose that produces a therapeutic effect (ED50) to the dose that produces a toxic effect (TD50). A higher TI indicates a safer drug. While a formal TD50 was not established in these studies, a clear separation between the effective and toxic doses can be observed.

• FR122047: Demonstrated anti-inflammatory efficacy (ED50 of 0.56 mg/kg) with no observable gastric toxicity at doses up to 3.2 mg/kg. This wide separation between the effective dose and the dose causing GI toxicity suggests a favorable therapeutic index with respect to gastrointestinal safety in this model.

• Indomethacin: While being more potent in the anti-inflammatory assay (ED50 of 0.16 mg/kg), it also caused gastric damage at effective doses, indicating a narrower therapeutic index regarding GI side effects.[13][14]

• Selective COX-2 Inhibitors: Compounds like celecoxib (B62257) were developed to have a high therapeutic index concerning GI effects.[1][15][16] Preclinical and clinical data confirm they have comparable efficacy to traditional NSAIDs with significantly improved gastrointestinal safety.[1][17]

The findings for FR122047 are particularly noteworthy. Despite being a potent and selective COX-1 inhibitor, it did not produce the expected gastrointestinal damage in the rat CIA model. This suggests that the role of COX-1 in inflammation and gastroprotection may be more complex than previously understood and could vary depending on the specific inflammatory context.

Figure 3: Logic Diagram of Selectivity and Therapeutic Index (TI) (in rat CIA model).

Conclusion

The preclinical data on FR122047 challenges the established paradigm that selective COX-1 inhibition is inherently linked to gastrointestinal toxicity. In the rat collagen-induced arthritis model, FR122047 demonstrates a potent anti-inflammatory effect without causing the gastric lesions typical of non-selective NSAIDs like indomethacin. This suggests a favorable therapeutic index for FR122047 concerning GI safety in this specific inflammatory context. These findings underscore the value of FR122047 as a pharmacological tool to further investigate the nuanced roles of COX-1 in health and disease and may open new avenues for developing anti-inflammatory agents with improved safety profiles.

References

• 1. Celecoxib for the treatment of pain and inflammation: the preclinical and clinical results - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. medcentral.com [medcentral.com]
• 4. Selective COX-1 inhibition: A therapeutic target to be reconsidered - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Ex vivo assay to determine the cyclooxygenase selectivity of non-steroidal anti-inflammatory drugs - PMC [pmc.ncbi.nlm.nih.gov]
• 6. avmajournals.avma.org [avmajournals.avma.org]
• 7. researchgate.net [researchgate.net]
• 8. Human whole blood assay for rapid and routine testing of non-steroidal anti-inflammatory drugs (NSAIDs) on cyclo-oxygenase-2 activity - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. chondrex.com [chondrex.com]
• 10. Collagen-induced arthritis in rats - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. inotiv.com [inotiv.com]
• 12. Clinical Evaluation of Collagen-Induced Arthritis in Female Lewis Rats: A Comprehensive Analysis of Disease Progression and Severity - PMC [pmc.ncbi.nlm.nih.gov]
• 13. Indomethacin in focus [wisdomlib.org]
• 14. Indomethacin - StatPearls - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 15. researchgate.net [researchgate.net]
• 16. Celecoxib | C17H14F3N3O2S | CID 2662 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 17. ijclinmedcasereports.com [ijclinmedcasereports.com]

Safety & Regulatory Compliance

Navigating the Disposal of FR122047: A Comprehensive Guide for Laboratory Professionals

For researchers, scientists, and drug development professionals, the proper handling and disposal of chemical compounds are paramount to ensuring laboratory safety and environmental protection. This guide provides essential information and step-by-step procedures for the appropriate disposal of FR122047, a selective cyclooxygenase-1 (COX-1) inhibitor.

While a specific Safety Data Sheet (SDS) detailing disposal procedures for FR122047 may not be readily available, with one supplier noting it is not classified as a hazardous substance under REACH regulations, it is imperative to handle all research chemicals with caution.[1] The following guidelines are based on general best practices for laboratory chemical waste disposal and the available information on FR122047.

Key Properties of FR122047 Hydrochloride

A summary of the physical and chemical properties of FR122047 hydrochloride is essential for safe handling and disposal.

Property	Value	Reference
Molecular Formula	C23H26ClN3O3S	[2]
Molecular Weight	459.99	[2]
Physical State	Powder	[2][3]
Color	Faint yellow	[2][3]
Solubility	Methylene chloride: 50 mg/mL, slightly hazy, yellow. Soluble to 10 mM in water.	[2][3]
Storage	Desiccate at +4°C. Stock solutions: -80°C for 6 months; -20°C for 1 month.	[4]

Experimental Protocols: General Chemical Waste Disposal

The disposal of FR122047 should follow established protocols for chemical waste management within a laboratory setting. These general procedures are designed to mitigate risks to personnel and the environment.

1. Waste Identification and Segregation:

• Treat all FR122047 waste as chemical waste.

• Segregate FR122047 waste from other waste streams such as biological, radioactive, and general trash.[5]

• Do not mix FR122047 waste with incompatible chemicals. Store acids and bases separately, and keep oxidizing agents away from reducing agents and organic compounds.[6]

2. Containerization:

• Use a designated, leak-proof, and chemically compatible container for FR122047 waste.[5][7]

• The container must be clearly labeled as "Hazardous Waste" or "Chemical Waste" and should specify the contents, including "FR122047" and any solvents used.[5]

• Keep the waste container securely closed except when adding waste.[8]

3. Accumulation and Storage:

• Store the waste container in a designated satellite accumulation area (SAA) within the laboratory.[6]

• The SAA should be under the control of laboratory personnel and inspected weekly for any signs of leakage.[6]

• Ensure the storage area is well-ventilated and provides secondary containment to prevent spills.[5][7]

4. Disposal Request and Pickup:

• Once the waste container is full or has been in storage for a designated period (e.g., up to one year for partially filled containers in an SAA), arrange for its disposal through your institution's Environmental Health and Safety (EHS) office.[6][9]

• Follow your institution's specific procedures for requesting a waste pickup.

Disposal Workflow for FR122047

The following diagram illustrates the logical steps for the proper disposal of FR122047 waste in a laboratory setting.

FR122047 Disposal Workflow

Step-by-Step Disposal Procedures

Step 1: Personal Protective Equipment (PPE) Before handling FR122047 or its waste, ensure you are wearing appropriate PPE, including safety glasses or goggles, a lab coat, and chemical-resistant gloves.[10]

Step 2: Waste Collection

• Solid Waste: Collect unused or expired FR122047 powder, as well as grossly contaminated items like weigh boats and gloves, in a designated solid chemical waste container.

• Liquid Waste: Collect solutions containing FR122047 in a designated liquid chemical waste container. Be mindful of solvent compatibility with the container material. Do not dispose of solutions down the drain.[7][11]

• Sharps Waste: Any sharps, such as needles or broken glass contaminated with FR122047, must be placed in a designated, puncture-resistant sharps container for chemical waste.[9]

Step 3: Decontamination of Labware

• For reusable labware, a triple rinse with a suitable solvent can be employed.

• The first rinseate must be collected and disposed of as hazardous chemical waste.[8] Subsequent rinses may, depending on institutional policy, be permissible for drain disposal if the solvent is appropriate. Always consult your EHS guidelines.

Step 4: Spill Management In the event of a spill, avoid generating dust.[12] Sweep or vacuum up the solid material and place it in a sealed container for disposal.[10] The spill area should then be washed with soap and water.[10] Report any significant spills to your laboratory supervisor and EHS.

Step 5: Final Disposal Do not attempt to neutralize or treat FR122047 waste unless it is a specifically approved and documented laboratory procedure. All collected FR122047 waste must be disposed of through your institution's certified hazardous waste management program.[13]

By adhering to these procedures, laboratory professionals can ensure the safe and compliant disposal of FR122047, fostering a secure research environment and upholding their commitment to environmental stewardship.

References

• 1. merckmillipore.com [merckmillipore.com]
• 2. FR 122047 HYDROCHLORIDE - Safety Data Sheet [chemicalbook.com]
• 3. FR 122047 HYDROCHLORIDE | 130717-51-0 [chemicalbook.com]
• 4. medchemexpress.com [medchemexpress.com]
• 5. Proper Waste Disposal in Research Labs: Expert Guide to Safety and Compliance [gzlabfurniture.com]
• 6. Central Washington University | Laboratory Hazardous Waste Disposal Guidelines [cwu.edu]
• 7. danielshealth.com [danielshealth.com]
• 8. Hazardous Waste Disposal Guide - Research Areas | Policies [policies.dartmouth.edu]
• 9. Hazardous Waste Disposal Guide: Research Safety - Northwestern University [researchsafety.northwestern.edu]
• 10. westlab.com [westlab.com]
• 11. Chapter 7 - Management Procedures For Specific Waste Types [ehs.cornell.edu]
• 12. pharmacopoeia.com [pharmacopoeia.com]
• 13. nswai.org [nswai.org]